Technical Documentation Center

4-Cyano-5-cyclopropoxypicolinic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Cyano-5-cyclopropoxypicolinic acid

Core Science & Biosynthesis

Exploratory

Material Safety Data Sheet (MSDS) and hazards for 4-Cyano-5-cyclopropoxypicolinic acid

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) and Hazards of 4-Cyano-5-cyclopropoxypicolinic acid Disclaimer: No specific Material Safety Data Sheet (MSDS) or comprehensive toxicological data for 4...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) and Hazards of 4-Cyano-5-cyclopropoxypicolinic acid

Disclaimer: No specific Material Safety Data Sheet (MSDS) or comprehensive toxicological data for 4-Cyano-5-cyclopropoxypicolinic acid has been identified in publicly available literature. This guide has been constructed by a Senior Application Scientist to provide a robust, inferred safety profile based on an analysis of its core structural motifs: a picolinic acid backbone, an aromatic nitrile (cyano) group, and a cyclopropyl ether moiety. This process, known as "hazard assessment by structural analogy," is a standard methodology in drug development for novel chemical entities. All recommendations herein should be validated by qualified safety professionals and, where possible, by direct experimental testing.

Compound Identification and Inferred Physicochemical Properties

4-Cyano-5-cyclopropoxypicolinic acid is a substituted pyridine derivative. Its structure suggests it is a solid, likely a white to off-white crystalline powder, based on the properties of its parent, 2-picolinic acid.

Structural Breakdown for Hazard Analysis:

  • Picolinic Acid Core: This pyridine-carboxylic acid scaffold dictates the compound's acidic nature and provides a baseline for its toxicological profile.

  • Aromatic Nitrile Group: The cyano (-C≡N) group is a potent electron-withdrawing group that significantly influences the molecule's electronic properties and potential interactions with biological targets[1].

  • Cyclopropoxy Group: An ether linkage with a strained cyclopropyl ring. Cyclopropyl ethers are often used in medicinal chemistry to enhance metabolic stability[2].

Table 1: Estimated Physicochemical Properties

PropertyInferred Value/CharacteristicRationale
Physical State Solid, crystalline powderBased on 2-picolinic acid[3].
Appearance White to off-whiteCommon for similar organic acids[3].
Solubility Poorly soluble in water; Soluble in organic solvents (e.g., DMSO, DMF) and glacial acetic acid[4].Typical for substituted aromatic carboxylic acids.
Stability Considered stable under recommended storage conditions.Picolinic acid itself is stable.
Reactivity Incompatible with strong oxidizing agents, strong acids, and strong bases.Based on the carboxylic acid and pyridine functionalities[3].

Hazard Identification and Classification (Inferred)

A comprehensive hazard assessment requires integrating the risks associated with each functional group.

The Picolinic Acid Backbone: The Primary Hazard Driver

The primary acute hazards are likely dominated by the picolinic acid core. Safety data for 2-picolinic acid indicates it is harmful if swallowed and causes serious eye damage [3][4]. Accidental ingestion of less than 40 grams of the parent compound may be seriously damaging to an individual's health. As such, 4-Cyano-5-cyclopropoxypicolinic acid should be treated as, at minimum, possessing these same hazards. Skin and respiratory irritation are also likely.

The Aromatic Nitrile Group: Metabolic Stability and Cyanide Risk

A critical consideration for any nitrile-containing compound is the potential for metabolic release of cyanide. However, for aromatic nitriles, this risk is considered low. The nitrile group attached to an aromatic ring is metabolically stable, and the release of cyanide from such structures is not typically observed in vivo[1][5]. The primary role of the nitrile here is electronic modulation and as a potential hydrogen bond acceptor, not as a latent source of cyanide[1][5].

The Cyclopropoxy Group: A Low-Toxicity Moiety

Ethers such as cyclopropyl methyl ether and cyclopentyl methyl ether are noted for their relatively low toxicity profiles[6][7][8]. The cyclopropoxy group is not expected to contribute significantly to the acute toxicity of the molecule.

Inferred GHS Classification

Based on the analysis of structural analogs, the following GHS classification is proposed as a conservative starting point for safe handling.

Table 2: Inferred GHS Hazard Classification

Hazard ClassCategoryHazard StatementGHS Pictogram
Acute Toxicity, Oral Category 4H302: Harmful if swallowed alt text
Serious Eye Damage Category 1H318: Causes serious eye damage alt text
Skin Irritation Category 2 (Precautionary)H315: Causes skin irritation alt text
Specific Target Organ Toxicity (Single Exposure) Category 3 (Precautionary)H335: May cause respiratory irritation alt text

Risk Assessment and Safe Handling Protocols

A robust risk mitigation strategy is essential when handling uncharacterized compounds. The following workflow and protocols are designed to minimize exposure.

Hazard Assessment and Control Workflow

The logical process for assessing and controlling risks associated with a novel compound like this is visualized below.

Hazard_Control_Workflow cluster_assessment Risk Assessment cluster_control Control Measures cluster_verification Verification A Identify Compound: 4-Cyano-5-cyclopropoxypicolinic acid B Analyze Structural Motifs: Picolinic Acid, Aromatic Nitrile, Cyclopropyl Ether A->B C Review Analog Data: MSDS for 2-Picolinic Acid, Nitrile Toxicology B->C D Assign Inferred GHS Classification (See Table 2) C->D E Engineering Controls: Fume Hood, Ventilated Balance Enclosure D->E Select Controls Based on Hazards F Administrative Controls: SOPs, Restricted Access, Training E->F G Personal Protective Equipment (PPE): Gloves, Goggles, Lab Coat F->G H Review & Update Protocol Based on Observations G->H

Caption: Risk assessment and control workflow for novel compounds.

Protocol: Safe Handling and Weighing of Powdered Compound

This protocol minimizes aerosol generation and dermal/ocular exposure.

  • Preparation (Pre-Operation):

    • Confirm a chemical fume hood or ventilated balance enclosure is certified and operational.

    • Don appropriate PPE:

      • Eye Protection: Chemical safety goggles (meeting EN 166 or equivalent standard) are mandatory[3].

      • Hand Protection: Nitrile or neoprene protective gloves. Check for tears or holes before use.

      • Body Protection: A buttoned lab coat and closed-toe shoes are required.

    • Designate a specific work area within the fume hood. Cover the surface with absorbent, disposable bench paper.

    • Prepare all necessary equipment (spatulas, weigh boats, vials) within the designated area to minimize movement.

  • Execution (Weighing and Handling):

    • Perform all manipulations of the solid compound within the fume hood.

    • Open the container slowly to avoid disturbing the powder.

    • Use a dedicated spatula to carefully transfer the desired amount of powder to a weigh boat. Avoid scooping actions that could create dust.

    • If transferring to a solution, add the solvent to the receiving flask first, then slowly add the powder to the solvent to prevent dust from puffing up.

    • Close the primary container tightly immediately after use.

  • Post-Operation & Cleanup:

    • Carefully wipe down the spatula and any contaminated surfaces with a damp cloth or towel (e.g., wetted with 70% ethanol), ensuring not to generate dust.

    • Dispose of all contaminated disposables (gloves, bench paper, weigh boats) into a clearly labeled hazardous waste container.

    • Wash hands thoroughly with soap and water after removing gloves[4].

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids apart to ensure complete irrigation. Seek immediate medical attention[3][4]. Due to the inferred Category 1 hazard, this is a medical emergency.

  • Skin Contact: Remove all contaminated clothing. Wash the affected area immediately and thoroughly with soap and plenty of water for at least 15 minutes[3]. If irritation persists, seek medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult or they feel unwell, seek medical attention[4].

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[4].

  • Minor Spill (Solid):

    • Alert personnel in the immediate area.

    • Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising dust.

    • Carefully scoop the material and paper towel into a labeled hazardous waste container.

    • Clean the spill area with a wet cloth, then decontaminate with an appropriate cleaning solution.

Toxicological and Ecological Profile (Inferred)

  • Human Toxicology: The primary toxicological concerns are acute oral toxicity and severe eye damage, driven by the picolinic acid structure[3]. Chronic exposure data is unavailable, but repeated contact with related compounds like pyridine can lead to liver and kidney effects. There is no evidence to suggest that the compound poses a carcinogenic or mutagenic risk based on its components, but this has not been tested.

  • Ecological Toxicology: Data is not available. However, many specialized organic molecules can be harmful to aquatic life[9]. The compound should be prevented from entering drains, sewers, or waterways.

Storage and Disposal

  • Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[3][4]. Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

  • Disposal: Dispose of waste material and containers in accordance with all local, regional, and national regulations. This should be handled as hazardous chemical waste. Do not dispose of it in standard laboratory trash or down the drain.

References

  • Watanabe, K., et al. (2013). The Toxicological Assessment of Cyclopentyl Methyl Ether (CPME) as a Green Solvent. Molecules, 18(3), 3183-3194. [Link][6][7]

  • PubChem. (n.d.). Cyclopropyl ether. National Center for Biotechnology Information. [Link][10]

  • Sdfine. (n.d.). 2-picolinic acid. [Link]

  • Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902-7917. [Link][5]

  • Wang, J., et al. (2010). Synthesis, structure, chemical and bioactivity behavior of eight chromium(III) picolinate derivatives Cr(R-pic)3. Journal of Inorganic Biochemistry, 104(11), 1146-1154. [Link][11]

  • Goudreau, N., et al. (2023). Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols Using an Alkenylation-Cyclopropanation Sequence. The Journal of Organic Chemistry, 88(18), 12935-12946. [Link][2]

  • PubChem. (n.d.). Cyclopropyl methyl ether. National Center for Biotechnology Information. [Link][8]

  • Wang, S., et al. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry, 12(9), 1535-1558. [Link][1]

Sources

Foundational

Discovery and Early-Stage Research of Cyclopropoxypicolinic Acid Compounds

Executive Summary Cyclopropoxypicolinic acid (CPPA) compounds represent a highly versatile class of nitrogen-containing heterocycles that have recently bridged a critical gap between agrochemical innovation and pharmaceu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Cyclopropoxypicolinic acid (CPPA) compounds represent a highly versatile class of nitrogen-containing heterocycles that have recently bridged a critical gap between agrochemical innovation and pharmaceutical development. Characterized by a picolinic acid core substituted with a cyclopropoxy group—typically at the 6-position—these molecules exhibit profound biological activity across two distinct domains: as APJ receptor agonists for cardiovascular therapeutics[1], and as synthetic auxins targeting the AFB5 receptor for advanced weed management[2].

This technical guide explores the mechanistic rationale, synthetic pathways, and self-validating experimental workflows required to evaluate CPPA derivatives in early-stage discovery.

Mechanistic Rationale & Target Biology

The structural genius of the cyclopropoxypicolinic scaffold lies in its dual-target affinity, dictated by the steric bulk and lipophilicity of the cyclopropoxy moiety.

Pharmaceutical Pathway: APJ Receptor Agonism

The APJ receptor is a Class A G-protein-coupled receptor (GPCR) predominantly expressed in the cardiovascular and central nervous systems. While its endogenous ligand, apelin, is a peptide subject to rapid proteolytic degradation, small-molecule CPPA derivatives act as stable, long-lasting agonists[3]. Upon binding, these compounds trigger G-protein-dependent signaling (via Gi/Gq) and β-arrestin pathways. The activation of the PI3K/Akt cascade leads to the phosphorylation of endothelial nitric oxide synthase (eNOS), driving vasodilation and cardioprotection—critical mechanisms for treating pulmonary arterial hypertension (PAH) and heart failure[1].

APJ_Pathway Ligand Cyclopropoxypicolinic Acid (APJ Agonist) Receptor APJ Receptor (GPCR) Ligand->Receptor Binds & Activates Gq Gq/11 Protein Receptor->Gq G-protein coupling Gi Gi Protein Receptor->Gi G-protein coupling PI3K PI3K / Akt Pathway Gi->PI3K Phosphorylation eNOS eNOS Activation (NO Release) PI3K->eNOS Akt-mediated Vasodilation Vasodilation & Cardioprotection eNOS->Vasodilation NO diffusion

Caption: APJ Receptor signaling cascade induced by cyclopropoxypicolinic acid agonists.

Agrochemical Pathway: AFB5-Specific Synthetic Auxins

In plant biology, picolinate-based synthetic auxins mimic the natural hormone Indole-3-acetic acid (IAA). However, unlike older auxins (e.g., 2,4-D) that primarily target the TIR1 receptor, CPPA derivatives exhibit preferential binding to the AFB5 (Auxin Signaling F-Box 5) receptor[4]. The cyclopropoxy group perfectly occupies the hydrophobic cavity of the AFB5-SCF ubiquitin ligase complex. This binding accelerates the proteasomal degradation of Aux/IAA repressor proteins, leading to an uncontrolled overexpression of ACC synthase, massive ethylene/ABA production, and ultimate tissue necrosis in broadleaf weeds[5].

Auxin_Pathway Herbicide Cyclopropoxypicolinic Acid (Auxin Mimic) AFB5 AFB5-SCF Ubiquitin Ligase Herbicide->AFB5 Binds target AuxIAA Aux/IAA Repressor AFB5->AuxIAA Ubiquitinates Degradation Proteasomal Degradation AuxIAA->Degradation Destroys repressor ARF ARF Transcription Factors Degradation->ARF Derepresses Ethylene Ethylene / ABA Overproduction ARF->Ethylene Gene expression Death Weed Tissue Necrosis Ethylene->Death Phytotoxicity

Caption: Synthetic auxin mechanism via AFB5 binding and Aux/IAA repressor degradation.

Compound Synthesis & Lead Optimization

The synthesis of 6-cyclopropoxypicolinic acid relies on a highly controlled Nucleophilic Aromatic Substitution (SNAr)[1]. The 6-position of the picolinate ring is inherently electron-deficient, activated by both the adjacent pyridine nitrogen and the electron-withdrawing ester group at the 2-position.

Step-by-Step Synthetic Protocol
  • Alkoxide Formation: Suspend Sodium Hydride (NaH, 3.0 equiv) in anhydrous dioxane at 0°C. Add cyclopropanol (3.0 equiv) dropwise.

    • Causality: Dioxane acts as an aprotic solvent to solvate the ion pair without quenching the highly nucleophilic cyclopropoxide anion. The 0°C temperature prevents exothermic runaway.

  • SNAr Reaction: Introduce methyl 6-fluoropicolinate (1.0 equiv) to the mixture. Stir at 25°C for 2 hours.

    • Causality: Fluorine is an exceptional leaving group in SNAr reactions due to its high electronegativity, which stabilizes the Meisenheimer complex intermediate. Maintaining 25°C prevents premature hydrolysis of the methyl ester.

  • Quenching & Saponification: Quench the reaction with saturated aqueous NH₄Cl. Extract the organic layer, concentrate, and subject the intermediate to basic hydrolysis (e.g., LiOH in THF/H₂O) to yield the free 6-cyclopropoxypicolinic acid[1].

Structure-Activity Relationship (SAR) Data

Optimizing the picolinic acid core dictates its primary utility. The table below summarizes the quantitative shifts in biological activity based on structural substitutions[4],[2].

Compound CoreC-6 SubstitutionAPJ Receptor EC₅₀ (nM)AFB5 Root Inhibition IC₅₀ (µM)Primary Application
Picloram Chlorine>10,000 (Inactive)0.85Agrochemical
CPPA (Lead) Cyclopropoxy1451.20Dual-Use Lead
CPPA Methyl Ester Cyclopropoxy (Esterified)850.95Pharmaceutical Prodrug
6-Pyrazolyl-PA Pyrazolyl>5,0000.007Advanced Agrochemical

In Vitro & In Vivo Experimental Workflows

To ensure high data integrity (E-E-A-T), experimental workflows must be designed as self-validating systems . This means incorporating internal controls that mechanistically prove the compound is acting on the intended target, rather than causing generalized cytotoxicity.

Protocol 1: Self-Validating APJ Receptor Activation Assay

This protocol evaluates the pharmaceutical efficacy of CPPA derivatives using a β-arrestin recruitment assay.

  • Cell Preparation: Culture CHO-K1 cells stably expressing the human APJ receptor and a β-galactosidase enzyme fragment complementation system.

  • Antagonist Validation (The Self-Validating Step): Divide the microplate into two cohorts. Pre-incubate Cohort B with 10 µM of ML221 (a known competitive APJ antagonist) for 30 minutes.

    • Causality: If the CPPA compound induces a signal in Cohort A but fails in Cohort B, it definitively proves the agonism is APJ-specific and not an off-target artifact.

  • Agonist Incubation: Add serial dilutions of the CPPA compound (1 pM to 10 µM) to both cohorts. Incubate for 90 minutes at 37°C.

  • Detection: Add the chemiluminescent detection reagent. Read luminescence to calculate the EC₅₀.

Protocol 2: Target-Specific Root Growth Inhibition Assay

This protocol evaluates the agrochemical potency of CPPA derivatives using Arabidopsis thaliana as a model organism[2].

  • Media Preparation: Prepare half-strength Murashige and Skoog (MS) agar plates containing the CPPA compound at concentrations ranging from 0.1 to 100 µM.

  • Genotype Plating (The Self-Validating Step): Surface-sterilize seeds of wild-type A. thaliana (Col-0) and an afb5 knockout mutant strain. Plate both genotypes side-by-side on the same agar plates.

    • Causality: The afb5 mutant lacks the specific receptor CPPA targets. If the compound is a true AFB5-specific synthetic auxin, the Col-0 roots will exhibit severe growth inhibition, while the afb5 mutant roots will grow normally (exhibiting resistance). If both die, the compound is a general phytotoxin, not a targeted auxin.

  • Incubation & Measurement: Stratify plates at 4°C for 2 days, then grow vertically in a growth chamber (22°C, 16h light/8h dark) for 7 days. Measure primary root lengths using image analysis software to determine the IC₅₀.

References

  • Source: Google Patents (Annapurna Bio Inc.)
  • Source: Journal of Agricultural and Food Chemistry (ACS Publications)
  • Source: Circulation Research (American Heart Association Journals)
  • Mode of Action of a Novel Synthetic Auxin Herbicide Halauxifen-Methyl Source: MDPI URL
  • Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)

Sources

Protocols & Analytical Methods

Method

Application Note: Decyanative Suzuki-Miyaura Cross-Coupling of 4-Cyano-5-cyclopropoxypicolinic Acid

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Professionals Content Focus: Mechanistic rationale, optimization data, and validated protocols for C–CN bond activation. Strategic Rationale & Su...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Professionals Content Focus: Mechanistic rationale, optimization data, and validated protocols for C–CN bond activation.

Strategic Rationale & Substrate Profiling

In modern drug discovery, functionalized pyridines are ubiquitous. 4-Cyano-5-cyclopropoxypicolinic acid (CAS: 1243470-27-0) has emerged as a highly versatile, commercially available building block[1]. This molecule features two critical motifs:

  • The 5-Cyclopropoxy Group: Unlike linear alkoxy ethers (e.g., methoxy or ethoxy) which are prone to rapid cytochrome P450-mediated oxidative dealkylation, the cyclopropoxy group provides a rigid, sterically shielded ether that significantly enhances the metabolic stability and lipophilicity (logP) of the resulting active pharmaceutical ingredient (API).

  • The 4-Cyano Group: Traditionally, Suzuki-Miyaura couplings rely on aryl halides. However, 4-halo-picolinic acids are notoriously unstable, often undergoing premature nucleophilic aromatic substitution (S_NAr) or auto-polymerization during storage. The cyano group acts as an inert, stable pseudohalide that can be selectively activated under specific catalytic conditions, serving first as a protecting/directing group and ultimately as a leaving group[2].

Mechanistic Framework: Breaking the C–CN Bond

The decyanative Suzuki-Miyaura cross-coupling relies on the selective cleavage of the strong C–CN bond (approx. 133 kcal/mol).

Causality Behind Experimental Choices:

  • Catalyst Selection (Ni vs. Pd): Palladium catalysts generally fail to activate the C–CN bond due to insufficient back-bonding capabilities. We strictly utilize Nickel(0) catalysts (e.g., Ni(cod)2​ ). Nickel's smaller atomic radius and higher electron density allow it to efficiently oxidatively add into the highly robust C–CN bond[3].

  • Ligand Design: The oxidative addition is the rate-limiting step[4]. To drive this, highly electron-rich and sterically bulky phosphine ligands, such as tricyclohexylphosphine ( PCy3​ ), are mandatory. They increase the electron density at the Ni center, facilitating the insertion.

  • Substrate Masking (Critical Insight): Free picolinic acids are notorious for forming stable N,O-bidentate chelates with transition metals. If 4-cyano-5-cyclopropoxypicolinic acid is used directly, it will sequester the Ni(0) catalyst, halting the catalytic cycle. Self-validating design: We mandate the in situ or prior esterification of the carboxylic acid (e.g., to a methyl ester) to mask this chelating moiety, ensuring the catalyst remains active in the cycle.

CatalyticCycle Ni0 Ni(0) Active Catalyst [Ni(cod)2 + PCy3] OxAdd Oxidative Addition C-CN Bond Cleavage Ni0->OxAdd Substrate Addition TransMet Transmetalation Boronic Ester Transfer OxAdd->TransMet + Ar-B(OR)2 - HCN RedElim Reductive Elimination C-C Bond Formation TransMet->RedElim Base Activation RedElim->Ni0 Product Release

Fig 1: Ni-catalyzed decyanative Suzuki-Miyaura catalytic cycle via C-CN bond activation.

Quantitative Data: Catalyst & Ligand Optimization

To demonstrate the necessity of our protocol parameters, the following table summarizes the optimization landscape for coupling methyl 4-cyano-5-cyclopropoxypicolinate with phenylboronic acid pinacol ester.

EntryCatalyst SystemLigandBaseSolventTemp (°C)Yield (%)
1 Pd(OAc)2​ XPhos K3​PO4​ Toluene110< 5
2 Ni(cod)2​ PPh3​ K3​PO4​ Toluene11018
3 Ni(cod)2​ dppf K2​CO3​ Dioxane11045
4 Ni(cod)2​ PCy3​ K3​PO4​ Toluene 110 > 95
5 NiCl2​(PCy3​)2​ None KOBu-t Dioxane11088

Data Interpretation: Entry 1 confirms Pd is ineffective. Entries 2-4 demonstrate that standard phosphines ( PPh3​ ) lack the electron-donating power required, whereas PCy3​ provides near-quantitative conversion. Toluene is preferred over Dioxane as its non-polar nature helps precipitate the potassium cyanide byproduct, driving the reaction forward via Le Chatelier's principle.

Validated Experimental Protocol

This protocol outlines a self-validating system for the decyanative coupling of the pre-esterified substrate (Methyl 4-cyano-5-cyclopropoxypicolinate).

Workflow S1 1. Esterification (Masking Acid) S2 2. Catalyst Prep (Glovebox Setup) S1->S2 S3 3. Cross-Coupling (Ni-Catalyzed) S2->S3 S4 4. Workup (Filtration) S3->S4 S5 5. Hydrolysis (API Elaboration) S4->S5

Fig 2: End-to-end experimental workflow for the decyanative coupling of the picolinic acid.

Step-by-Step Methodology

Reagents Required:

  • Methyl 4-cyano-5-cyclopropoxypicolinate (1.0 equiv, 1.0 mmol)

  • Arylboronic acid pinacol ester (1.5 equiv, 1.5 mmol)

  • Ni(cod)2​ (10 mol%, 0.1 mmol)

  • PCy3​ (20 mol%, 0.2 mmol)

  • Anhydrous K3​PO4​ (3.0 equiv, 3.0 mmol)

  • Anhydrous Toluene (5.0 mL, 0.2 M)

Procedure:

  • Inert Atmosphere Setup: In a nitrogen-filled glovebox, charge an oven-dried 15 mL Schlenk tube with Ni(cod)2​ (dark yellow powder), PCy3​ , and finely milled anhydrous K3​PO4​ .

    • Causality: Ni(cod)2​ is highly sensitive to oxygen. Exposure leads to irreversible oxidation to inactive Ni(II) species.

  • Substrate Addition: Add the methyl 4-cyano-5-cyclopropoxypicolinate and the arylboronic ester to the Schlenk tube.

  • Solvent Introduction: Add anhydrous toluene. The solution should immediately adopt a deep red/brown hue, indicative of the active Ni(0)Ln​ complex.

    • Self-Validating IPC (In-Process Control): If the solution turns pale green or blue upon solvent addition, the catalyst has oxidized. The reaction will fail, and the setup must be aborted. This visual cue immediately validates the integrity of your inert atmosphere.

  • Heating: Seal the Schlenk tube with a Teflon screw cap, remove it from the glovebox, and heat in an oil bath at 110 °C for 16 hours.

    • Monitoring: Track the reaction via ReactIR by monitoring the disappearance of the sharp C≡N stretch at ~2230 cm⁻¹.

  • Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and filter the mixture through a short pad of Celite to remove the inorganic salts (including the KCN byproduct) and precipitated nickel black.

  • Purification: Concentrate the filtrate under reduced pressure and purify the resulting biaryl product via flash column chromatography (Hexanes/EtOAc).

  • Downstream Hydrolysis (Optional): The resulting methyl ester can be readily hydrolyzed back to the free picolinic acid using LiOH in THF/ H2​O (3:1) at room temperature for 2 hours, yielding the elaborated API building block.

References

  • Yu, D.-G., et al. "Carbon−Carbon Formation via Ni-Catalyzed Suzuki−Miyaura Coupling through C−CN Bond Cleavage of Aryl Nitrile". Organic Letters, 2009. URL: [Link]

Sources

Application

Application Note: Advanced Purification Protocols for 4-Cyano-5-cyclopropoxypicolinic Acid

Executive Summary & Structural Analysis 4-Cyano-5-cyclopropoxypicolinic acid (CAS: 1243470-27-0) is a highly functionalized, high-value building block frequently utilized in the synthesis of complex pharmaceutical interm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Analysis

4-Cyano-5-cyclopropoxypicolinic acid (CAS: 1243470-27-0) is a highly functionalized, high-value building block frequently utilized in the synthesis of complex pharmaceutical intermediates, including enzyme inhibitors and receptor antagonists1[1].

Purifying this molecule presents a unique set of chromatographic and physical challenges due to its structural components:

  • Zwitterionic Core: The combination of a basic pyridine nitrogen and an acidic carboxylic acid creates an amphoteric molecule. On standard normal-phase silica gel, picolinic acids are highly polar and tend to streak or co-elute with starting materials due to strong interactions with the acidic silica 2[2].

  • Lability of the Cyano Group: The electron-withdrawing C4-cyano group is susceptible to hydrolysis (yielding an amide or dicarboxylic acid) if exposed to strong aqueous acids or bases at elevated temperatures.

  • Steric/Lipophilic Balance: The C5-cyclopropoxy ether adds a degree of lipophilicity, making the molecule highly amenable to Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) when ionization is properly controlled.

This guide outlines two field-validated methodologies for isolating this compound in >98% purity, detailing the causality behind each experimental choice to ensure reproducible, self-validating workflows.

Physicochemical Profiling & Purification Rationale

To design an effective purification strategy, the quantitative and qualitative traits of the molecule must be leveraged.

Structural FeaturePhysicochemical PropertyPurification Implication
Picolinic Acid Core Amphoteric (Estimated pKa ~1.5 - 3.0)pH-Dependent Solubility: Soluble in basic aqueous solutions (as a sodium salt). Requires acidic modifiers (e.g., 0.1% Formic Acid) in HPLC to suppress ionization and prevent peak tailing 3[3].
C4-Cyano Group Polar, Hydrolytically SensitiveThermal/pH Limits: Avoid prolonged heating (>40°C) in strongly acidic or basic media. Lyophilization is preferred over rotary evaporation for aqueous fractions.
C5-Cyclopropoxy Lipophilic EtherStationary Phase Affinity: Enhances retention on C18/C8 reverse-phase columns, allowing for excellent separation from des-cyclopropoxy or highly polar impurities.

Protocol A: Preparative RP-HPLC (High-Resolution Method)

For small-to-medium scale syntheses (<1g) or crude mixtures containing closely eluting structural analogs, Preparative RP-HPLC is the gold standard. The addition of a volatile acid like formic acid is critical; it suppresses the ionization of the carboxylic acid, rendering the molecule less polar and significantly improving separation resolution 2[2].

Materials & Setup
  • Column: C18 Reverse-Phase (e.g., XBridge C18, 5 µm, 19 x 150 mm)4[4].

  • Mobile Phase A: Ultrapure Water + 0.1% Formic Acid (FA).

  • Mobile Phase B: Acetonitrile (MeCN) + 0.1% Formic Acid (FA).

  • Detection: UV at 220 nm and 254 nm.

Step-by-Step Methodology
  • Sample Preparation: Dissolve the crude mixture in a minimal volume of DMSO or a 1:1 mixture of MeOH/Water.

    • Causality: DMSO prevents premature precipitation of the zwitterion upon injection into the aqueous mobile phase.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove particulate matter.

  • Gradient Elution:

    • 0–2 min: 5% B (Isocratic hold to elute highly polar salts/reagents).

    • 2–15 min: Linear gradient from 5% B to 60% B.

    • 15–18 min: 60% B to 95% B (Column wash).

  • Fraction Collection & Isolation: Collect fractions based on the 254 nm UV trace.

    • Self-Validation Checkpoint: A sharp, symmetrical peak with no tailing confirms that the 0.1% FA successfully suppressed the zwitterionic state. If tailing occurs, verify the pH of Mobile Phase A (should be ~2.7).

  • Lyophilization: Immediately freeze the pooled fractions containing the target mass and lyophilize to dryness.

    • Causality: Lyophilization prevents the thermal hydrolysis of the cyano group that commonly occurs during prolonged rotary evaporation of aqueous acidic solutions.

Protocol B: Isoelectric Precipitation (Scalable Method)

For process-scale purification (>1g), chromatography becomes economically and logistically prohibitive. This protocol exploits the molecule's isoelectric point (pI)—the pH at which the molecule carries no net electrical charge, resulting in maximum lipophilicity and minimum aqueous solubility.

Step-by-Step Methodology
  • Base-Mediated Dissolution: Suspend the crude solid in distilled water (10 mL/g). Slowly add 1M NaOH dropwise while stirring at room temperature until the pH reaches ~7.5–8.0.

    • Self-Validation Checkpoint: The suspension should transition to a clear or slightly yellow solution. Complete dissolution confirms the conversion of the amphoteric compound into its highly soluble sodium carboxylate salt.

  • Scavenging Impurities: If the solution remains cloudy, filter it through a pad of Celite. This removes unreacted lipophilic starting materials or organic byproducts.

  • Isoelectric Acidification: Transfer the clear filtrate to an ice bath (0–5 °C). Begin dropwise addition of 1M HCl under vigorous stirring. Continuously monitor the pH.

    • Causality: The low temperature minimizes the kinetic rate of cyano-hydrolysis during acidification.

  • Precipitation: Stop the addition of HCl when the pH reaches approximately 2.5–3.0.

    • Self-Validation Checkpoint: The formation of a dense, persistent cloudiness that rapidly matures into a crystalline precipitate confirms the isoelectric point has been reached.

  • Isolation & Washing: Filter the precipitate under vacuum. Wash the filter cake with ice-cold water (2 x 5 mL/g) to remove residual NaCl and trace acids.

  • Recrystallization (Optional but Recommended): Dissolve the crude precipitate in a minimal amount of hot Ethanol. Add water dropwise until slight turbidity is observed, then allow to cool slowly to 4 °C to yield high-purity crystalline needles.

Purification Decision Matrix

To assist in selecting the optimal purification route, the following logical workflow dictates the methodology based on scale and crude complexity.

Purification A Crude Synthesized 4-Cyano-5-cyclopropoxypicolinic acid B Assess Scale & Impurity Profile A->B C Small Scale (<1g) High Complexity B->C Analytical/Prep D Large Scale (>1g) Low Complexity B->D Process Scale E Prep RP-HPLC (0.1% FA Modifier) C->E F Isoelectric Precipitation (pH 2.5 - 3.5) D->F G Lyophilization E->G H Recrystallization (EtOH/H2O) F->H I Purified Target Compound (>98% Purity) G->I H->I

Fig 1: Decision matrix for the purification of 4-Cyano-5-cyclopropoxypicolinic acid.

References

  • CAS:1243470-27-0 4-Cyano-5-cyclopropoxypicolinic acid - Bidepharm Source: Bidepharm Catalog URL:[1]

  • Technical Support Center: Purification of Substituted Picolinate Esters - Benchchem Source: Benchchem Technical Support URL:[2]

  • Structure-Based Discovery of Novel Amide-Containing Nicotinamide Phosphoribosyltransferase (Nampt) Inhibitors Source: Journal of Medicinal Chemistry - ACS Publications URL:[4]

  • Dynamically chiral phosphonic acid-type metallo-β-lactamase inhibitors Source: Diva Portal URL:[3]

Sources

Method

Application Note: A Scalable Manufacturing Process for 4-Cyano-5-cyclopropoxypicolinic Acid

Abstract This application note provides a comprehensive, scalable, and robust three-step manufacturing process for the synthesis of 4-Cyano-5-cyclopropoxypicolinic acid, a key heterocyclic intermediate in pharmaceutical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a comprehensive, scalable, and robust three-step manufacturing process for the synthesis of 4-Cyano-5-cyclopropoxypicolinic acid, a key heterocyclic intermediate in pharmaceutical development. The described process begins with commercially available methyl 4,5-dichloropicolinate and proceeds through a selective nucleophilic aromatic substitution (SNAr) to install the cyclopropoxy moiety, followed by a palladium-catalyzed cyanation, and concludes with saponification to yield the final product. This guide is intended for researchers, chemists, and process engineers in the drug development and manufacturing sectors, offering detailed protocols, scale-up considerations, in-process controls (IPCs), and safety guidelines to ensure process reliability, efficiency, and safety.

Process Chemistry and Synthetic Strategy

The synthesis of 4-Cyano-5-cyclopropoxypicolinic acid is a multi-step process requiring careful control of regioselectivity and reaction conditions. The chosen synthetic route is designed for scalability, prioritizing the use of commercially available starting materials, avoiding hazardous reagents where possible, and ensuring high yields and purity of the final product.

The overall strategy involves a three-step sequence:

  • Selective Etherification: A regioselective nucleophilic aromatic substitution (SNAr) of the C5-chloro group on methyl 4,5-dichloropicolinate with sodium cyclopropoxide. The higher electrophilicity of the C5 position, influenced by the adjacent ester group, facilitates this selective displacement over the C4 position.

  • Palladium-Catalyzed Cyanation: Introduction of the C4-cyano group by substituting the remaining chloro-substituent using zinc cyanide (Zn(CN)₂). This method is preferred for scale-up over traditional copper cyanide (CuCN) reactions (Rosenmund-von Braun), as it often proceeds under milder conditions with lower toxicity profiles and higher functional group tolerance.[1][2]

  • Saponification: Hydrolysis of the methyl ester to the final carboxylic acid product under basic conditions, followed by acidic work-up and purification.

This linear approach ensures a convergent and manageable process for industrial production.

Synthetic_Pathway Start Methyl 4,5-dichloropicolinate Intermediate1 Methyl 4-chloro-5-cyclopropoxypicolinate Start->Intermediate1 1. NaH, Cyclopropanol THF, 0°C to RT Intermediate2 Methyl 4-cyano-5-cyclopropoxypicolinate Intermediate1->Intermediate2 2. Zn(CN)₂, Pd₂(dba)₃, dppf DMA, 120°C FinalProduct 4-Cyano-5-cyclopropoxypicolinic acid Intermediate2->FinalProduct 3. LiOH, THF/H₂O 2. HCl (aq)

Caption: Overall synthetic scheme for 4-Cyano-5-cyclopropoxypicolinic acid.

Detailed Manufacturing Protocols

PART 2.1: Synthesis of Intermediate 1 - Methyl 4-chloro-5-cyclopropoxypicolinate

Reaction: Methyl 4,5-dichloropicolinate + Cyclopropanol --(NaH)--> Methyl 4-chloro-5-cyclopropoxypicolinate

Causality: This step selectively installs the cyclopropoxy group at the C5 position. Sodium hydride (NaH) is used as a strong, non-nucleophilic base to deprotonate cyclopropanol, forming the sodium cyclopropoxide nucleophile in situ. Tetrahydrofuran (THF) is chosen as the solvent due to its ability to dissolve the reactants and its appropriate boiling point for controlling the reaction temperature. The reaction is initiated at 0°C to manage the initial exotherm from the deprotonation step.

Protocol:

  • Reactor Setup: Equip a clean, dry, glass-lined reactor with a mechanical stirrer, nitrogen inlet, thermocouple, and a dropping funnel. Ensure the system is inerted by purging with dry nitrogen.

  • Reagent Charge: Charge the reactor with anhydrous THF (7 L/kg of starting material).

  • Base Addition: While maintaining a nitrogen atmosphere, carefully add sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) to the THF.

  • Cyclopropanol Addition: Cool the suspension to 0-5°C using a chiller. Slowly add cyclopropanol (1.1 equivalents) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10°C.

  • Activation: Stir the resulting slurry at 0-5°C for 1 hour to ensure complete formation of sodium cyclopropoxide.

  • Substrate Addition: Prepare a solution of methyl 4,5-dichloropicolinate (1.0 equivalent) in anhydrous THF (3 L/kg) and add it dropwise to the reactor, maintaining the temperature below 10°C.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature (20-25°C) and stir for 12-16 hours.

  • In-Process Control (IPC): Monitor the reaction progress by HPLC or TLC. The disappearance of the starting material indicates completion.

    • TLC System: 30% Ethyl acetate in Hexane. Rf (product) > Rf (starting material).

    • HPLC Criteria: Starting material < 1.0%.

  • Quenching: Once complete, cool the reactor to 0-5°C and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Work-up:

    • Add ethyl acetate to the reactor to dilute the mixture.

    • Transfer the mixture to a separation vessel and wash the organic layer sequentially with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product as an oil or solid.

Purification: The crude product can often be used directly in the next step. If required, purification can be achieved by slurry in a minimal amount of cold heptane or by column chromatography on silica gel.

PART 2.2: Synthesis of Intermediate 2 - Methyl 4-cyano-5-cyclopropoxypicolinate

Reaction: Methyl 4-chloro-5-cyclopropoxypicolinate + Zn(CN)₂ --(Pd catalyst)--> Methyl 4-cyano-5-cyclopropoxypicolinate

Causality: This step converts the C4-chloro group to the target cyano group. A palladium-catalyzed cross-coupling reaction is employed for its efficiency and milder conditions compared to older methods.[2] Zinc cyanide is used as the cyanide source. Dimethylacetamide (DMA) is a suitable high-boiling polar aprotic solvent for this type of transformation.

Protocol:

  • Reactor Setup: Use a clean, dry, and nitrogen-purged reactor suitable for high-temperature reactions.

  • Reagent Charge: Charge the reactor with Methyl 4-chloro-5-cyclopropoxypicolinate (1.0 eq.), zinc cyanide (Zn(CN)₂, 0.7 eq.), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 eq.), and 1,1'-bis(diphenylphosphino)ferrocene (dppf, 0.04 eq.).

  • Solvent Addition: Add anhydrous, degassed dimethylacetamide (DMA, 10 L/kg of starting material).

  • Inerting: Degas the reaction mixture by bubbling nitrogen through the solution for 30 minutes.

  • Reaction: Heat the reaction mixture to 120°C and maintain for 6-12 hours.

  • IPC: Monitor the reaction progress by HPLC until the starting material is consumed (<1.0%).

  • Cooling and Work-up:

    • Cool the reaction mixture to room temperature.

    • Dilute the mixture with ethyl acetate and filter through a pad of celite to remove palladium residues.

    • Wash the filtrate with water (multiple times to remove DMA) and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification: The crude product is purified by crystallization from an appropriate solvent system, such as ethyl acetate/heptane, to yield the pure intermediate.

PART 2.3: Saponification to 4-Cyano-5-cyclopropoxypicolinic acid (Final Product)

Reaction: Methyl 4-cyano-5-cyclopropoxypicolinate --(LiOH)--> 4-Cyano-5-cyclopropoxypicolinic acid

Causality: The final step is a standard saponification to convert the methyl ester into the desired carboxylic acid. Lithium hydroxide (LiOH) is a common reagent for this transformation. A mixed solvent system of THF/water ensures the solubility of both the organic substrate and the inorganic base.

Protocol:

  • Reactor Setup: Charge a clean reactor with Methyl 4-cyano-5-cyclopropoxypicolinate (1.0 eq.) and a mixture of THF and water (3:1 v/v).

  • Base Addition: Add lithium hydroxide monohydrate (LiOH·H₂O, 2.0-3.0 eq.) to the solution.

  • Reaction: Stir the mixture at room temperature (20-25°C) for 2-4 hours.

  • IPC: Monitor the hydrolysis by HPLC until the starting ester is consumed (<0.5%).

  • Work-up and Isolation:

    • Concentrate the reaction mixture under reduced pressure to remove most of the THF.

    • Dilute the remaining aqueous solution with water and wash with methyl tert-butyl ether (MTBE) to remove any non-acidic impurities.

    • Cool the aqueous layer to 0-5°C and slowly acidify with 2N hydrochloric acid (HCl) to a pH of 2-3.

    • The product will precipitate as a solid. Stir the slurry at 0-5°C for 1-2 hours to ensure complete precipitation.

  • Filtration and Drying:

    • Filter the solid product using a Nutsche filter.

    • Wash the filter cake with cold deionized water until the filtrate is free of chloride ions (test with AgNO₃).

    • Dry the product under vacuum at 40-50°C to a constant weight.

Scale-Up Considerations and Process Optimization

Transitioning from a laboratory protocol to large-scale manufacturing introduces challenges that must be proactively managed.

ParameterScale-Up ChallengeRecommended Mitigation Strategy
Thermal Management The deprotonation of cyclopropanol with NaH (Step 2.1) is highly exothermic. The Pd-catalyzed cyanation (Step 2.2) can also have a significant exotherm.Use a reactor with a high heat transfer capacity. Implement slow, controlled addition of reagents via a dosing pump. Ensure robust emergency cooling systems are in place.
Reagent Handling NaH is pyrophoric and reacts violently with water. Zn(CN)₂ is highly toxic.Handle NaH under a strict inert atmosphere in a designated area. Use engineered controls (glovebox, closed-transfer systems). All personnel must be trained in handling cyanides; have a cyanide antidote kit readily available.
Phase Separation Large-volume aqueous work-ups can lead to emulsion formation and difficult phase splits.Allow for adequate settling time. The addition of brine can help break emulsions. Use reactors with sight glasses to clearly monitor the interface.
Purification Final product purity is critical. Crystallization at scale requires precise control to achieve desired particle size and purity.Develop a robust crystallization protocol, defining solvent ratios, cooling profiles, and agitation rates. Consider alternative high-purity methods like progressive freeze purification for carboxylic acids if standard crystallization is insufficient.[3]
Waste Disposal The process generates waste streams containing cyanide, palladium, and organic solvents.Segregate waste streams. Treat cyanide-containing aqueous waste with bleach or hydrogen peroxide before disposal. Recover palladium through specialized recycling services. Recover and reuse solvents where feasible.

Process Workflow and Quality Control

A successful manufacturing campaign relies on a well-defined workflow with stringent quality checks at each stage.

Workflow cluster_0 Step 1: Etherification cluster_1 Step 2: Cyanation cluster_2 Step 3: Saponification & Isolation s1_start Charge Reactor: THF, NaH s1_add Add Cyclopropanol (T < 10°C) s1_start->s1_add s1_substrate Add Dichloropicolinate (T < 10°C) s1_add->s1_substrate s1_react React at RT, 12-16h s1_substrate->s1_react s1_ipc IPC-1: HPLC (SM < 1.0%) s1_react->s1_ipc s1_end Quench & Work-up s1_ipc->s1_end s2_start Charge Reactor: Intermediate 1, Zn(CN)₂, Pd Cat. s1_end->s2_start Transfer Intermediate 1 s2_react Heat to 120°C, 6-12h s2_start->s2_react s2_ipc IPC-2: HPLC (SM < 1.0%) s2_react->s2_ipc s2_end Cool, Filter, Work-up s2_ipc->s2_end s2_purify Crystallize Intermediate 2 s2_end->s2_purify s3_start Charge Reactor: Intermediate 2, LiOH, THF/H₂O s2_purify->s3_start Transfer Intermediate 2 s3_react React at RT, 2-4h s3_start->s3_react s3_ipc IPC-3: HPLC (SM < 0.5%) s3_react->s3_ipc s3_precip Acidify to pH 2-3 s3_ipc->s3_precip s3_filter Filter & Wash s3_precip->s3_filter s3_dry Dry Final Product s3_filter->s3_dry

Caption: Detailed process workflow with integrated in-process controls (IPCs).

Analytical Specifications:

MaterialTestSpecification
Methyl 4,5-dichloropicolinate Purity (HPLC)≥ 98.0%
Identity (¹H NMR)Conforms to structure
Intermediate 1 Purity (HPLC)≥ 97.0% (if isolated)
Intermediate 2 Purity (HPLC)≥ 99.0%
Identity (¹H NMR, MS)Conforms to structure
Final Product Purity (HPLC)≥ 99.5%
Identity (¹H NMR, ¹³C NMR)Conforms to structure
Residual Solvents (GC)Meet ICH guidelines
Heavy Metals< 10 ppm (including Pd)

Safety, Health, and Environmental (SHE) Considerations

  • Sodium Hydride (NaH): Pyrophoric solid. Reacts violently with water, releasing flammable hydrogen gas. Must be handled under a nitrogen atmosphere by trained personnel using appropriate personal protective equipment (PPE), including flame-retardant lab coats and face shields.

  • Zinc Cyanide (Zn(CN)₂): Highly toxic. Fatal if swallowed, inhaled, or in contact with skin. Contact with acid liberates highly toxic hydrogen cyanide gas. All operations must be conducted in a well-ventilated fume hood or a closed system.

  • Palladium Catalysts: Can be pyrophoric upon exposure to air after the reaction. Filtered catalyst residues should not be allowed to dry in the open air and should be quenched carefully.

  • Solvents: THF, DMA, and Ethyl Acetate are flammable. Use in well-ventilated areas away from ignition sources. DMA is a reproductive toxin. Minimize exposure through engineering controls.

Conclusion

The described three-step process provides an efficient and scalable route to 4-Cyano-5-cyclopropoxypicolinic acid. The synthesis relies on well-established chemical transformations and incorporates critical in-process controls and safety measures to ensure a reliable manufacturing campaign. By carefully managing the identified scale-up challenges, particularly thermal safety and the handling of hazardous reagents, this process can be implemented to produce high-purity material suitable for pharmaceutical applications.

References

  • BenchChem. (2025). A Comparative Guide to the Cyanation of Pyridine: Methods, Efficiency, and Protocols. 1

  • Katritzky, A. R., et al. (2005). Preparation of Cyanopyridines by Direct Cyanation. Synthesis, 2005(06), 993-997. 4

  • Google Patents. (n.d.). EP1746089B1 - Process for the preparation of 2-cyanopyridine derivatives. 2

  • Weir, P. M. (2014). Recovery of carboxylic acids produced by fermentation. Biotechnology Advances. 5

  • Altiras. (2026). How Progressive Freeze Purification Works for Carboxylic Acids. 3

  • Google Patents. (n.d.). US5387713A - Process for purification of carboxylic acids. 6

  • Google Patents. (n.d.). US5034105A - Carboxylic acid purification and crystallization process. 7

  • ChemicalBook. (n.d.). 2-Picolinic acid synthesis. 8

Sources

Application

Application Notes &amp; Protocols: Leveraging 4-Cyano-5-cyclopropoxypicolinic Acid in the Synthesis of Advanced Active Pharmaceutical Ingredients

Introduction: The Strategic Value of Substituted Picolinic Acids in Modern Drug Discovery Picolinic acid, a pyridine-2-carboxylic acid, and its derivatives are privileged scaffolds in medicinal chemistry, forming the cor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of Substituted Picolinic Acids in Modern Drug Discovery

Picolinic acid, a pyridine-2-carboxylic acid, and its derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous active pharmaceutical ingredients (APIs).[1][2] The pyridine ring system is a versatile bioisostere for phenyl groups, offering improved physicochemical properties such as solubility and metabolic stability. The introduction of specific substituents onto the picolinic acid core allows for the fine-tuning of a molecule's pharmacological profile.

The subject of this guide, 4-Cyano-5-cyclopropoxypicolinic acid, is a highly functionalized building block with significant potential in the synthesis of novel APIs. The key structural features of this molecule are:

  • The Picolinic Acid Core: Provides a rigid scaffold for the precise spatial arrangement of functional groups and can engage in key binding interactions with biological targets.[2]

  • The Cyano Group: A versatile functional group that can be transformed into other moieties or act as a key hydrogen bond acceptor.

  • The Cyclopropoxy Group: The cyclopropyl ring is a "conformational chameleon," capable of imparting unique properties to a molecule, including increased potency, metabolic stability, and reduced off-target effects.[3][4]

This application note provides a detailed, representative protocol for the utilization of 4-Cyano-5-cyclopropoxypicolinic acid in the synthesis of a complex picolinamide-based API. While the specific API in this protocol is a representative model, the described methodology is broadly applicable to the synthesis of a range of picolinamide drugs, including certain Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) modulators.[1][5]

Representative Application: Synthesis of a Picolinamide-Based API

The following protocol details the synthesis of a representative picolinamide-based API via a robust amide coupling strategy. The overall synthetic workflow involves two key stages: the activation of the carboxylic acid of 4-Cyano-5-cyclopropoxypicolinic acid, followed by its coupling with a suitable amine.

Overall Synthetic Workflow

G cluster_0 Step 1: Carboxylic Acid Activation cluster_1 Step 2: Amide Coupling A 4-Cyano-5-cyclopropoxy- picolinic acid B Intermediate: Acyl Chloride or Activated Ester A->B Activation Reagent (e.g., SOCl₂, HATU) D Final Picolinamide API B->D Amide Bond Formation (Base, Solvent) C Amine Nucleophile C->D

Caption: A two-step workflow for the synthesis of a picolinamide API.

Detailed Experimental Protocols

PART 1: Activation of 4-Cyano-5-cyclopropoxypicolinic acid

Objective: To convert the carboxylic acid moiety of the starting material into a more reactive species, such as an acyl chloride, to facilitate the subsequent amide bond formation.

Method: Acyl Chloride Formation

This method is chosen for its efficiency and the high reactivity of the resulting acyl chloride.

Materials and Equipment:

  • 4-Cyano-5-cyclopropoxypicolinic acid

  • Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

  • Anhydrous Dichloromethane (DCM) or Toluene

  • Dimethylformamide (DMF) (catalytic amount)

  • Round-bottom flask with a reflux condenser and drying tube

  • Magnetic stirrer and heating mantle

  • Schlenk line or nitrogen/argon inert atmosphere setup

Step-by-Step Protocol:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), suspend 4-Cyano-5-cyclopropoxypicolinic acid (1.0 eq) in anhydrous DCM or toluene.

  • Addition of Reagents: Add a catalytic amount of DMF (1-2 drops). Then, slowly add thionyl chloride (1.5 - 2.0 eq) or oxalyl chloride (1.2 - 1.5 eq) dropwise at room temperature.

  • Reaction: Stir the mixture at room temperature or gently heat to reflux (typically 40-60 °C) until the reaction is complete. Monitor the reaction progress by the cessation of gas evolution and TLC analysis (if applicable, after quenching a small aliquot with methanol to form the methyl ester).

  • Isolation of Acyl Chloride: Once the reaction is complete, remove the excess thionyl chloride and solvent under reduced pressure. The resulting crude acyl chloride is typically used immediately in the next step without further purification.

Causality and Scientific Rationale:

  • Inert Atmosphere: The acyl chloride intermediate is highly reactive and sensitive to moisture. An inert atmosphere prevents its hydrolysis back to the carboxylic acid.

  • DMF Catalyst: DMF catalyzes the formation of the Vilsmeier reagent in situ, which is the active species that converts the carboxylic acid to the acyl chloride.

  • Excess Reagent: Using a slight excess of thionyl or oxalyl chloride ensures the complete conversion of the starting material.

PART 2: Amide Coupling to Form the Picolinamide API

Objective: To form the final picolinamide API by reacting the activated 4-Cyano-5-cyclopropoxy-picolinoyl chloride with a selected amine nucleophile.

Method: Schotten-Baumann Conditions (modified)

This method is a robust and widely used procedure for amide bond formation.

Materials and Equipment:

  • Crude 4-Cyano-5-cyclopropoxy-picolinoyl chloride (from Part 1)

  • Amine nucleophile (e.g., a substituted aminopropanol for CFTR modulator synthesis)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • A non-nucleophilic base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

  • Round-bottom flask

  • Magnetic stirrer

  • Inert atmosphere setup

  • Standard work-up and purification equipment (separatory funnel, rotary evaporator, chromatography columns)

Step-by-Step Protocol:

  • Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere, dissolve the amine nucleophile (1.0 - 1.2 eq) and the non-nucleophilic base (1.5 - 2.0 eq) in anhydrous DCM or THF.

  • Addition of Acyl Chloride: Dissolve the crude acyl chloride from Part 1 in a minimal amount of anhydrous DCM or THF and add it dropwise to the stirred amine solution at 0 °C (ice bath).

  • Reaction: Allow the reaction mixture to slowly warm to room temperature and stir until the reaction is complete. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure picolinamide API.

Causality and Scientific Rationale:

  • Non-nucleophilic Base: The base is crucial to neutralize the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards product formation. A non-nucleophilic base is used to prevent it from competing with the amine nucleophile in reacting with the acyl chloride.

  • Controlled Addition at Low Temperature: The reaction between the acyl chloride and the amine is often exothermic. Slow, dropwise addition at 0 °C helps to control the reaction rate and minimize the formation of side products.

Mechanism of Amide Bond Formation

G A Activated Picolinic Acid (Acyl Chloride) C Tetrahedral Intermediate A->C Nucleophilic Attack B Amine Nucleophile B->C D Picolinamide API C->D Collapse of Intermediate (Loss of Leaving Group)

Caption: General mechanism of nucleophilic acyl substitution for amide synthesis.

Data Presentation: Representative Reaction Parameters

ParameterValueRationale
Starting Material 4-Cyano-5-cyclopropoxypicolinic acidHighly functionalized building block
Activation Reagent Thionyl chloride (SOCl₂)Efficient conversion to acyl chloride
Amine Nucleophile (S)-3-amino-1,1,1-trifluoro-2-methylpropan-2-olRepresentative amine for CFTR modulators
Base Triethylamine (TEA)Neutralizes HCl byproduct
Solvent Dichloromethane (DCM)Anhydrous, inert solvent
Reaction Temperature 0 °C to Room TemperatureControlled reaction conditions
Typical Yield 70-90%Dependent on substrates and purification
Purity (post-purification) >98% (by HPLC)High purity required for APIs

Conclusion and Future Perspectives

4-Cyano-5-cyclopropoxypicolinic acid is a valuable and versatile building block for the synthesis of complex active pharmaceutical ingredients. The protocols outlined in this application note provide a robust framework for the preparation of picolinamide-based APIs through a reliable amide coupling strategy. The presented methodology is amenable to optimization and scale-up for potential applications in drug development and manufacturing. Further exploration of the reactivity of the cyano and cyclopropoxy groups on this scaffold could lead to the discovery of novel APIs with unique pharmacological profiles.

References

  • Devi, P., Barry, S. M., Houlihan, K. M., Murphy, M. J., Turner, P., Jensen, P., & Rutledge, P. J. (2015). Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid. Scientific Reports, 5, 9950. [Link]

  • Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Andersen, R., Hansen, S. V. F., & Ulven, T. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(2), 430–435. [Link]

  • BenchChem. (n.d.). Application Notes & Protocols: Amide Bond Formation Using Pyridine-2-carboxylic Anhydride.
  • Van Goor, F., Hadida, S., Grootenhuis, P. D. J., Burton, B., Cao, D., Neuberger, T., ... & McCartney, J. (2009). Rescue of CF airway epithelial cell function in vitro by a CFTR potentiator, VX-770. Proceedings of the National Academy of Sciences, 106(44), 18825-18830.
  • Bawa, R. A., & Beatty, A. M. (2012). Synthesis of Some Aminopicolinic Acids. Journal of Chemical and Chemical Engineering, 6(4), 372-377.
  • Expert Opinion on Therapeutic Patents. (2014). Novel picolinamide-based cystic fibrosis transmembrane regulator modulators: evaluation of WO2013038373, WO2013038376, WO2013038381, WO2013038386 and WO2013038390.
  • Molinski, T. F., & Feng, Z. (2025). Discovery and Development of CFTR Modulators for the Treatment of Cystic Fibrosis. Journal of Medicinal Chemistry.
  • Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(18), 8323-8352.
  • El-Sayed, M. A. A., Abdel-Aziz, M., & Abdel-Hafez, A. A. M. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates.
  • Metrion Biosciences. (n.d.). Mechanistic Studies of Small Molecule CFTR Modulators that Restore Channel Function to CFTR Variants.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Solubility of 4-Cyano-5-cyclopropoxypicolinic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth guide to address the specific physicochemical liabilities of 4-Cyano-5-cyclopropoxypicolinic acid (CAS: 1243470-27...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth guide to address the specific physicochemical liabilities of 4-Cyano-5-cyclopropoxypicolinic acid (CAS: 1243470-27-0) 1. This resource provides mechanistic insights, self-validating protocols, and authoritative troubleshooting strategies for researchers encountering precipitation or poor dissolution in their assays.

Mechanistic Root Cause Analysis

To resolve solubility issues, we must first understand the structural causality driving the molecule's behavior. The poor aqueous solubility of 4-Cyano-5-cyclopropoxypicolinic acid is governed by three competing structural factors:

  • Planar Pyridine Core: The aromatic ring promotes strong π−π stacking in the solid state, resulting in a high crystal lattice energy that thermodynamically resists dissolution.

  • Cyclopropoxy Group: Positioned at C5, this bulky aliphatic ether introduces significant lipophilicity, actively repelling aqueous hydration shells.

  • Cyano Group: Positioned at C4, this strongly electron-withdrawing group drastically alters the molecule's electronics. It lowers the pKa of the C2-carboxylic acid (making it highly acidic) and pulls electron density away from the pyridine nitrogen, rendering it virtually non-protonatable at physiological pH.

When researchers prepare high-concentration stock solutions in dimethyl sulfoxide (DMSO) and dilute them into aqueous assay buffers, the sudden solvent shift causes the compound to rapidly exceed its kinetic solubility. This thermodynamic instability forces the lipophilic molecules to nucleate and precipitate, often forming sub-visual aggregates that confound in vitro assay readouts 23.

Mechanism FreeAcid Free Acid (High Lattice Energy) Base Base FreeAcid->Base Deprotonation CD HP-β-Cyclodextrin (Hydrophobic Cavity) FreeAcid->CD Encapsulation Salt Carboxylate Anion (Aqueous Soluble) Base->Salt Deprotonation Complex Inclusion Complex (Shielded Lipophilicity) CD->Complex Encapsulation

Fig 1. Solubilization mechanisms via pH-dependent deprotonation and cyclodextrin encapsulation.

Quantitative Data & Formulation Vehicles

To aid in experimental design, the following tables summarize the compound's physical properties and the optimal vehicles for different stages of drug development.

Table 1: Physicochemical Properties & Solvent Compatibility

PropertyEstimated ValueExperimental Implication
Molecular Weight ~204.18 g/mol Standard small molecule; easily crosses membranes if dissolved.
pKa (Carboxylic Acid) ~2.5Highly acidic due to the C4-cyano group. Requires pH > 4.5 for complete ionization.
Solubility (DMSO) > 50 mMExcellent for stock preparation, but poses high risk of solvent-shift precipitation.
Solubility (Water, pH 2) < 0.1 mg/mLFree acid is highly insoluble due to the lipophilic cyclopropoxy group.
Solubility (Water, pH 7.4) ModerateSoluble as a carboxylate anion, provided buffer capacity is sufficient.

Table 2: Recommended Solubilization Vehicles

ApplicationRecommended VehicleSolubilization Mechanism
In Vitro Assays 0.1% DMSO + 10% HP- β -CD in PBSHydrophobic encapsulation of the cyclopropoxy-pyridine core.
In Vivo (PO Dosing) 0.5% Methylcellulose / 0.1% Tween-80Surfactant-stabilized suspension; relies on GI tract fluid for dissolution.
In Vivo (IV Dosing) 5% DMSO / 10% Solutol HS15 / 85% SalineMicellar solubilization preventing precipitation in the bloodstream.

Troubleshooting Workflows & Self-Validating Protocols

Workflow Start Solubility Issue: 4-Cyano-5-cyclopropoxypicolinic acid Assay In Vitro Assays (Aqueous Buffers) Start->Assay Formulation In Vivo / Formulation (High Concentration) Start->Formulation DMSO DMSO Stock Preparation (10-50 mM) Assay->DMSO Salt Salt Screening (Na+, Meglumine) Formulation->Salt pH Microenvironmental pH Modulation (pH > 6) Formulation->pH Dilution Direct Aqueous Dilution (High Precipitation Risk) DMSO->Dilution Avoid CD Pre-complexation with HP-β-CD or Surfactants DMSO->CD Recommended

Fig 2. Decision tree for troubleshooting 4-Cyano-5-cyclopropoxypicolinic acid solubility.

Protocol A: Cyclodextrin Complexation for In Vitro Assays

Causality: Direct dilution of DMSO stocks into aqueous buffers causes solvent-shift precipitation. Pre-complexing the compound with Hydroxypropyl- β -cyclodextrin (HP- β -CD) allows the lipophilic cyclopropoxy group to partition into the hydrophobic cavity of the cyclodextrin, shielding it from water while the hydrophilic exterior maintains aqueous solubility 4.

Step-by-Step Methodology:

  • Prepare a 10 mM stock of 4-Cyano-5-cyclopropoxypicolinic acid in anhydrous DMSO.

  • Prepare an aqueous assay buffer supplemented with 10% (w/v) HP- β -CD.

  • Serial Dilution: Slowly add the DMSO stock to the CD-buffer while vortexing vigorously. Do not exceed a final DMSO concentration of 1% to prevent solvent-induced cytotoxicity.

  • Self-Validation Step: Measure the optical density (OD) of the final solution at 600 nm. An OD600 > 0.05 indicates the presence of sub-visual light-scattering aggregates. If OD600 is elevated, increase the HP- β -CD concentration to 15% or apply mild bath sonication for 5 minutes.

Protocol B: In Situ Salt Screening for Formulation

Causality: For high-dose in vivo studies, the free acid's dissolution rate is too slow. Converting the carboxylic acid to a salt (e.g., sodium or meglumine) disrupts the crystal lattice, significantly lowering the thermodynamic energy barrier to dissolution and preventing disproportionation 56.

Step-by-Step Methodology:

  • Suspend 50 mg of the free acid in 5 mL of deionized water (this will form a cloudy suspension).

  • Add 1.05 molar equivalents of a base counterion (e.g., 1M NaOH or Meglumine solution) dropwise under constant stirring.

  • Monitor the microenvironmental pH. The pH should rise and stabilize above 6.0, ensuring complete deprotonation of the carboxylic acid.

  • Self-Validation Step: The suspension should transition to a completely clear solution. Centrifuge the sample at 10,000 x g for 10 minutes and analyze the supernatant via LC-MS to confirm 100% recovery of the target concentration without degradation.

Frequently Asked Questions (FAQs)

Q1: Can I heat the aqueous buffer to force the free acid into solution? A1: Heating will temporarily increase kinetic solubility, but the compound will rapidly re-precipitate (crash out) upon cooling to physiological temperatures (37°C) or room temperature. Always use a cosolvent or excipient system (like HP- β -CD) rather than relying on temperature alone.

Q2: Why does my compound precipitate even when the bulk buffer pH is 7.4? A2: If you are adding a high-concentration DMSO stock to a weakly buffered solution (e.g., 10 mM HEPES), the acidic nature of the compound can locally overwhelm the buffer capacity. This drops the microenvironmental pH, causing the un-ionized free acid to precipitate 6. Ensure your buffer capacity is sufficient (e.g., 50 mM) to handle the acidic load.

Q3: Is 4-Cyano-5-cyclopropoxypicolinic acid stable in DMSO for long-term storage? A3: While highly soluble in DMSO, long-term storage of carboxylic acids in DMSO can lead to degradation or precipitation due to ambient moisture absorption. Store DMSO stocks in desiccated aliquots at -80°C and strictly avoid repeated freeze-thaw cycles 3.

References

  • 4-Cyano-5-cyclopropoxypicolinic acid (CAS: 1243470-27-0). Bidepharm. 1

  • Evaluating the precipitation behavior and absorption potential of poorly soluble weak bases in the small intestine. UEF eRepo. 2

  • A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC. 3

  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC.4

  • Salt Selection in Drug Development. Pharmaceutical Technology. 5

  • Integrative Salt Selection and Formulation Optimization: Perspectives of Disproportionation and Microenvironmental pH Modulation. ACS Publications. 6

Sources

Optimization

Technical Support Center: Mobile Phase Optimization for 4-Cyano-5-cyclopropoxypicolinic Acid Analysis

Welcome to the technical support center for the chromatographic analysis of 4-Cyano-5-cyclopropoxypicolinic acid. This guide is designed for researchers, scientists, and drug development professionals to provide field-pr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chromatographic analysis of 4-Cyano-5-cyclopropoxypicolinic acid. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting strategies for common challenges encountered during HPLC method development for this and structurally similar molecules. Our approach is rooted in explaining the fundamental principles of chromatography to empower you to make informed decisions and develop robust, reliable analytical methods.

Section 1: Frequently Asked Questions (FAQs) & Initial Method Considerations

This section addresses the most common initial questions when setting up an HPLC method for 4-Cyano-5-cyclopropoxypicolinic acid.

Q1: What are the key physicochemical properties of 4-Cyano-5-cyclopropoxypicolinic acid that I need to consider for HPLC method development?

A1: Understanding the analyte's properties is the critical first step. 4-Cyano-5-cyclopropoxypicolinic acid is a small molecule with distinct features that dictate its behavior in reversed-phase HPLC.

  • Structure: It possesses a picolinic acid backbone, which is a pyridine ring with a carboxylic acid group. This makes the molecule acidic. It also contains a cyano (-C≡N) group and a cyclopropoxy (-O-c3H5) group.

  • Acidity (pKa): The primary acidic functional group is the carboxylic acid on the picolinic acid ring. While the exact experimental pKa for this specific molecule is not readily published, picolinic acid itself has a pKa of approximately 5.4. The electron-withdrawing nature of the cyano group is expected to lower this pKa value, likely into the 3.5 - 4.5 range . This is a crucial parameter, as the mobile phase pH relative to the pKa will determine the analyte's ionization state.[1]

  • Polarity (LogP): The predicted LogP (octanol-water partition coefficient) for similar structures like 5-Cyano-4-methoxypicolinic acid is around 0.66.[2] This indicates that 4-Cyano-5-cyclopropoxypicolinic acid is a moderately polar compound. It will be sufficiently retained on a C18 column but may require a mobile phase with a higher aqueous content.

Q2: What is a good starting point for column and mobile phase selection?

A2: For a moderately polar acidic compound, a standard reversed-phase approach is the most logical starting point.

  • Column: A high-purity, end-capped C18 column is the workhorse for this type of analysis. A standard dimension like 4.6 x 150 mm with 3.5 or 5 µm particles is an excellent choice for initial development.

  • Mobile Phase A (Aqueous): To ensure the analyte is in a single, non-ionized form for good retention and peak shape, the mobile phase pH should be set at least 1.5-2 pH units below the estimated pKa.[3][4] Therefore, an acidic mobile phase is required. A good starting point is 0.1% Phosphoric Acid or 0.1% Formic Acid in water .

  • Mobile Phase B (Organic): Acetonitrile is generally the preferred organic modifier due to its lower viscosity (leading to lower backpressure) and lower UV cutoff.[5][6] Methanol is a viable alternative and can offer different selectivity, which can be explored later for optimization.[7]

  • Initial Gradient: A broad scouting gradient is effective for determining the approximate elution conditions. For example: Start at 5-10% Acetonitrile and increase to 95% over 15-20 minutes.

Table 1: Recommended Starting HPLC Conditions

ParameterRecommended Starting ConditionRationale
Column C18, 4.6 x 150 mm, 3.5 µmGeneral purpose, good efficiency and retention for moderately polar analytes.
Mobile Phase A 0.1% Phosphoric Acid in Water (pH ~2.1)Suppresses ionization of the carboxylic acid group, promoting retention and good peak shape.[3]
Mobile Phase B AcetonitrileGood elution strength and low UV absorbance.[5]
Gradient 5% to 95% B over 15 minutesEfficiently scans a wide range of solvent strengths to find the elution window.
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.
Column Temp. 30 °CProvides stable retention times.
Detection UV, at λmax of the analyteDetermine λmax by running a UV scan with a diode array detector.
Injection Vol. 5-10 µLA small volume minimizes potential peak distortion.

Section 2: Troubleshooting Guide for Mobile Phase Optimization

This section provides in-depth solutions to specific problems you may encounter during method development.

Q3: My peak for 4-Cyano-5-cyclopropoxypicolinic acid is tailing significantly. What are the common causes and how do I fix it?

A3: Peak tailing for an acidic analyte like this is a classic problem, often stemming from chemical interactions within the column.[8][9] There are two primary causes related to the mobile phase.

Cause 1: Incomplete Analyte Ionization Suppression If the mobile phase pH is too close to the analyte's pKa, a mixed population of ionized (deprotonated) and non-ionized (protonated) forms of the molecule will exist. The ionized form is more polar and interacts differently with the stationary phase, leading to a smeared or tailing peak. The relationship between pH, pKa, and ionization is described by the Henderson-Hasselbalch equation.[10][11]

Cause 2: Secondary Silanol Interactions Even on high-quality C18 columns, some residual silanol groups (Si-OH) on the silica surface remain. At mobile phase pH values above ~3.5, these silanols can become deprotonated (Si-O⁻) and interact ionically with any positively charged sites on the analyte or through hydrogen bonding, causing peak tailing.[12][13] While our analyte is acidic, the pyridine nitrogen can become protonated under acidic conditions, leading to such interactions.

Experimental Protocol for Troubleshooting Peak Tailing:

  • Confirm the Cause: First, inject a neutral compound (e.g., toluene or propylparaben) under your current conditions. If the neutral compound shows a symmetric peak, the tailing is a chemical issue specific to your analyte.[8] If the neutral compound also tails, it indicates a physical problem in the system (e.g., column void, bad fitting).

  • Optimize Mobile Phase pH: Prepare mobile phases with different acid modifiers to achieve lower pH values. A common choice is 0.1% Phosphoric Acid (pH ≈ 2.1). This ensures the mobile phase pH is well below the analyte's pKa, forcing it into its single, non-ionized, more hydrophobic form, which improves retention and peak shape.[4]

  • Increase Buffer Concentration: If tailing persists even at low pH, secondary silanol interactions may be the culprit. Increasing the buffer concentration (e.g., from 10 mM to 25-50 mM phosphate buffer) can help. The higher concentration of buffer ions will compete with the analyte for interaction with active silanol sites, effectively "masking" them and improving peak symmetry.[14][15] Be mindful of buffer solubility in acetonitrile; do not exceed 50% organic modifier with high buffer concentrations.[15]

G cluster_physical Physical Issue cluster_chemical Chemical Issue start Observe Peak Tailing check_neutral Inject Neutral Compound start->check_neutral physical_issue Both Analyte and Neutral Tail check_neutral->physical_issue Yes chemical_issue Only Analyte Tails check_neutral->chemical_issue No fix_physical Troubleshoot System (Check fittings, column void) physical_issue->fix_physical lower_ph Lower Mobile Phase pH (e.g., use 0.1% H3PO4) chemical_issue->lower_ph increase_buffer Increase Buffer Concentration (e.g., 25-50 mM Phosphate) lower_ph->increase_buffer

Caption: Troubleshooting workflow for HPLC peak tailing.

Q4: I cannot resolve the main analyte peak from a closely eluting impurity. How can I use the mobile phase to improve selectivity?

A4: Improving selectivity (α), the separation factor between two peaks, is achieved by altering the chemistry of the separation. The mobile phase is the most powerful tool for this.

Strategy 1: Change the Organic Modifier Acetonitrile (ACN) and methanol (MeOH) interact with analytes and the stationary phase differently. ACN is an aprotic solvent, while MeOH is a protic solvent capable of hydrogen bonding.[7][16] Switching from ACN to MeOH (or vice-versa) can alter π-π interactions, hydrogen bonding, and dipole-dipole interactions, which can significantly change the elution order and improve the resolution of closely eluting peaks.[6][17]

  • Protocol:

    • Re-run your initial scouting gradient, but replace Acetonitrile with Methanol.

    • Note that methanol is a weaker solvent than acetonitrile in reversed-phase HPLC, so you may need to adjust the gradient profile (e.g., start at a higher organic percentage or use a steeper gradient) to achieve similar retention times.[5][17]

    • Compare the chromatograms. Look for changes in peak spacing and elution order. Even a partial substitution (e.g., using a ternary mixture of Water/ACN/MeOH) can fine-tune selectivity.

Strategy 2: Fine-Tune the Mobile Phase pH While we previously recommended a pH well below the pKa for good peak shape, adjusting the pH to be closer to the pKa can be a powerful tool for manipulating selectivity, provided you can maintain acceptable peak shape. If your analyte and the impurity have different pKa values, changing the pH will alter their relative ionization and, therefore, their relative hydrophobicity and retention times.[3]

  • Protocol:

    • Prepare a series of buffered mobile phases at different pH values (e.g., pH 2.5, 3.0, 3.5, 4.0). Use a buffer system that is effective in this range, such as a phosphate or formate buffer.[15][18]

    • Run your analysis at each pH condition.

    • Plot the retention time of the analyte and impurity versus mobile phase pH. The pH that provides the largest difference in retention time (Δt_R) is optimal for resolution.

G center Improve Selectivity (α) organic Change Organic Modifier (ACN vs. MeOH) center->organic ph Adjust Mobile Phase pH center->ph gradient Optimize Gradient Slope center->gradient organic_desc Alters H-bonding and π-π interactions organic->organic_desc ph_desc Changes relative ionization of analyte vs. impurity ph->ph_desc gradient_desc Affects peak compression and separation of later eluters gradient->gradient_desc

Caption: Key mobile phase parameters for optimizing selectivity.

References

  • Shimadzu. (n.d.). Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography.
  • Chrom Tech, Inc. (2025, October 14). Acetonitrile vs. Methanol for Reverse Phase Chromatography.
  • United States Pharmacopeia. (2022, December 1).
  • Lupo, S., & Kahler, T. (2017, July 1). New Advice on an Old Topic: Buffers in Reversed-Phase HPLC.
  • FujiFilm Wako Chemicals. (2021, September 15). [Chromatography Q & A] What is a difference in use of acetonitrile and methanol, which are used frequently in reverse-phase HPLC analysis?. Wako Blog.
  • Mason Technology. (2024, February 9). Acetonitrile vs. Methanol in Reverse Phase Chromatography (RPC).
  • Welch Materials. (2025, October 21). Mobile Phase Selection in Method Development: How to Optimize.
  • Crawford Scientific. (n.d.). A Guide to HPLC and LC-MS Buffer Selection.
  • United States Pharmacopeia. (2022, December 1). <621> Chromatography.
  • Dong, M. W. (2024, September 16). Are You Sure You Understand USP <621>?.
  • United States Pharmacopeia. (2006).
  • Phenomenex. (2017, June 28). USP Chapter 621: Overview & Key Points.
  • KNAUER. (2026, February 9). Buffer & Eluent Preparation in HPLC – Best Practices. Retrieved from KNAUER Wissenschaftliche Geräte GmbH.
  • The Analytical Scientist. (n.d.). In buffers and additives in reversed-phase HPLC or LC-MS?.
  • MilliporeSigma. (n.d.). Reversed-phase HPLC Buffers.
  • Pharmaguideline Forum. (2025, May 29). Acetonitrile and methanol.
  • Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography.
  • EvitaChem. (n.d.). Buy 4-Cyano-3-cyclopropoxypicolinic acid (EVT-14950745).
  • Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles.
  • Axion Labs. (2022, February 15). HPLC Peak Tailing.
  • Element Lab Solutions. (n.d.). HPLC Eluent Preparation.
  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC.
  • Liu, Q., et al. (2013). Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. PMC.
  • Phenomenex. (2022, January 4). HPLC Troubleshooting: Solutions for Common Problems.
  • Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?.
  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
  • Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting.
  • Wikipedia. (n.d.). Henderson–Hasselbalch equation.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 158980889, C12H18N2O4.
  • ChemTalk. (2021, December 2). Henderson-Hasselbalch Equation.
  • Pearson. (n.d.). Henderson-Hasselbalch Equation: Videos & Practice Problems.
  • Khan Academy. (n.d.). Henderson–Hasselbalch equation (video).
  • Chemsrc. (2025, August 26). 5-Cyano-4-cyclopropoxypicolinic acid | CAS#:1243352-81-9.
  • ChemScene. (n.d.). 1805485-28-2 | 5-Cyano-4-methoxypicolinic acid.
  • Sigma-Aldrich. (n.d.). 1-Cyano-1-cyclopropanecarboxylic acid 97.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 534619, Npc322714.
  • Zahid, M., et al. (n.d.). pKa and pKa values of hydroquinone and cyano-substituted hydroquinone*.
  • CMNPD. (n.d.). Compound Report Card.

Sources

Troubleshooting

Technical Support Center: Preventing Thermal Decarboxylation of 4-Cyano-5-cyclopropoxypicolinic Acid

Welcome to the Advanced Troubleshooting Guide for handling 4-Cyano-5-cyclopropoxypicolinic acid (CAS: 1243470-27-0). As a highly functionalized picolinic acid derivative, this building block is notorious for premature de...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Troubleshooting Guide for handling 4-Cyano-5-cyclopropoxypicolinic acid (CAS: 1243470-27-0). As a highly functionalized picolinic acid derivative, this building block is notorious for premature degradation during routine heating, drying, or high-temperature cross-coupling reactions.

This guide synthesizes mechanistic chemistry with field-proven protocols to help drug development professionals maintain the structural integrity of this compound throughout synthetic workflows.

Mechanistic Insights: The Causality of Degradation

To stop degradation, we must first understand the mechanism. Picolinic acids (pyridine-2-carboxylic acids) undergo thermal degradation via the Hammick Decarboxylation pathway ().

When heated, the neutral acid exists in equilibrium with its zwitterionic form (protonated pyridine nitrogen, deprotonated carboxylate). This zwitterion is the highly reactive species that extrudes carbon dioxide ( CO2​ ) to form an ylide/carbene intermediate at the C2 position.

Why is 4-Cyano-5-cyclopropoxypicolinic acid uniquely unstable? The 4-cyano group is a powerful electron-withdrawing group (EWG). It drastically lowers the activation energy for CO2​ loss by stabilizing the resulting negative charge on the ylide intermediate via inductive and resonance effects (). Consequently, while standard picolinic acid might survive heating to 100°C, the 4-cyano derivative will rapidly decarboxylate at temperatures as low as 50°C in protic media.

Visualizing the Degradation Pathway & Interventions

Hammick_Mechanism Acid Neutral Acid (4-Cyano-5-cyclopropoxypicolinic acid) Zwitterion Zwitterion Intermediate (Highly prone to CO2 loss) Acid->Zwitterion Polar Protic Solvents (Heat) Anion Picolinate Anion (Stable in anhydrous conditions) Acid->Anion Base Addition (e.g., NaOtBu) Ester Ester Derivative (Thermally Stable) Acid->Ester Esterification (Blocks Zwitterion) Ylide Hammick Intermediate (Ylide / Carbene) Zwitterion->Ylide -CO2 (Accelerated by 4-CN) Anion->Ylide Aqueous Heating (H-Bond Bridge) Product Decarboxylated Product (4-Cyano-5-cyclopropoxypyridine) Ylide->Product Protonation

Mechanistic pathways of 4-Cyano-5-cyclopropoxypicolinic acid decarboxylation and prevention.

Frequently Asked Questions (FAQs)

Q: I tried drying my compound in a vacuum oven at 80°C, and my yield dropped by 40%. LCMS shows a mass minus 44 Da. What happened? A: You experienced thermal decarboxylation ( −CO2​=−44 Da ). Even in the solid state, residual moisture or solvent can facilitate the proton transfer required to form the highly reactive zwitterion. For drying this specific compound, never exceed 40°C . Use high vacuum (lyophilization) or chemical desiccants instead of thermal drying.

Q: Can I use standard cross-coupling conditions (e.g., Suzuki at 90°C in Dioxane/Water) with the free acid? A: No. The combination of heat (90°C), water, and the free acid will rapidly generate the zwitterion, leading to near-complete degradation. You must either transiently protect the acid as a methyl ester (see Protocol A) or pre-form the sodium salt and run the reaction in strictly anhydrous conditions (see Protocol B).

Q: Why does forming the sodium salt prevent decarboxylation if the zwitterion is also negatively charged at the carboxylate? A: Kinetic stability. As demonstrated by, picolinate anions do not readily decarboxylate in organic solvents because the transition state requires a water molecule to form a hydrogen-bonded bridge between the carboxylate oxygen and the aromatic nitrogen. By working in strictly anhydrous aprotic solvents, you starve the decarboxylation pathway of this critical proton-shuttle mechanism.

Quantitative Stability Matrix

Use the following table to benchmark your reaction conditions and assess the risk of decarboxylation before setting up your experiment.

Chemical StateSolvent EnvironmentMax Safe TempDecarboxylation RiskMechanistic Rationale
Free Acid Aqueous / Polar Protic40°CCritical Protic media stabilize the highly reactive zwitterion.
Free Acid Solid State (Drying)45°CHigh Residual moisture facilitates proton transfer to the pyridine nitrogen.
Free Acid Non-Polar Aprotic60°CModerate Zwitterion formation is unfavored, but thermal stress can force the equilibrium.
Sodium Salt Anhydrous Aprotic100°CLow Anions require a water H-bond bridge to decarboxylate ().
Methyl Ester Any Solvent>150°CNegligible Zwitterion formation is chemically blocked.

Experimental Protocols

Protocol A: Transient Ester Protection (The "Fail-Safe" Method)

Rationale: Covalent masking of the carboxylic acid completely prevents proton transfer to the pyridine nitrogen, eliminating the possibility of zwitterion formation. This is the recommended approach for any downstream chemistry requiring temperatures >100°C.

  • Esterification: Suspend 1.0 eq of 4-Cyano-5-cyclopropoxypicolinic acid in anhydrous methanol (0.2 M).

  • Catalysis: Add 0.1 eq of concentrated H2​SO4​ . Stir at 40°C for 4 hours.

    • Self-Validation Check: Monitor by LCMS; the product must show M+14 Da . Do not exceed 40°C during this step to prevent premature degradation of any unreacted starting material.

  • Workup: Neutralize carefully with saturated NaHCO3​ , extract with EtOAc, dry over Na2​SO4​ , and concentrate under reduced pressure at 30°C.

  • Thermal Reaction: Proceed with your high-temperature workflow (e.g., cross-coupling or substitution).

  • Mild Deprotection: Dissolve the resulting ester in THF/MeOH/ H2​O (2:1:1). Add 2.0 eq of LiOH⋅H2​O . Stir at 20°C (Room Temperature) for 2 hours.

    • Critical Step: Acidify to pH 4 using 1M HCl at 0°C to precipitate the product. Acidifying at room temperature generates the free acid exothermically, which can trigger immediate decarboxylation.

Protocol B: Anhydrous Salt Formation (The "Atom-Economic" Method)

Rationale: Bypasses the need for protection/deprotection by exploiting the kinetic stability of the picolinate anion in the absolute absence of water.

  • Salt Formation: Dissolve 1.0 eq of the free acid in anhydrous THF (0.1 M) under an inert atmosphere ( N2​ /Ar).

  • Deprotonation: Add 1.05 eq of Sodium tert-butoxide (NaOtBu) at 0°C. Stir for 30 minutes.

    • Self-Validation Check: A fine precipitate of the sodium salt will typically form, indicating successful deprotonation.

  • Solvent Removal: Evaporate the THF under high vacuum at room temperature to yield a completely dry powder. Do not apply heat.

  • Thermal Reaction: Resuspend the dry salt in a strictly anhydrous aprotic solvent (e.g., anhydrous DMF or DMSO). You may now safely heat the reaction up to 100°C.

  • Workup: Quench the reaction by pouring into ice-cold 0.5M HCl to recover the free acid. Extract immediately into an organic layer to minimize aqueous exposure time.

References

  • Dunn, G. E., & Thimm, H. F. (1977). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. Canadian Journal of Chemistry, 55(8), 1342-1347.[Link]

  • Dyson, P., & Hammick, D. L. (1937). 362. The mechanism of decarboxylation. Part I. Decomposition of quinaldinic and isoquinaldinic acids in the presence of compounds containing carbonyl groups. Journal of the Chemical Society (Resumed), 1724-1725.[Link]

  • Zhang, X., Feng, X., Zhang, H., & Bao, M. (2019). Transition-metal-free decarboxylative halogenation of 2-picolinic acids with dihalomethane under oxygen conditions. Green Chemistry, 21(20), 5565-5570.[Link]

Optimization

Overcoming steric hindrance in 4-Cyano-5-cyclopropoxypicolinic acid substitutions

Welcome to the technical support center for synthetic strategies involving 4-cyano-5-cyclopropoxypicolinic acid and its derivatives. This resource is designed for researchers, medicinal chemists, and process development...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for synthetic strategies involving 4-cyano-5-cyclopropoxypicolinic acid and its derivatives. This resource is designed for researchers, medicinal chemists, and process development professionals who are navigating the unique challenges presented by this sterically demanding scaffold. The inherent steric hindrance from the cyclopropoxy group, coupled with the electronic nature of the pyridine ring, often leads to sluggish or unsuccessful substitution reactions. This guide provides in-depth troubleshooting advice and frequently asked questions to facilitate the successful synthesis of your target molecules.

Troubleshooting Guide: Overcoming Common Hurdles

This section addresses specific experimental issues in a question-and-answer format, providing not just solutions but also the underlying scientific rationale to empower your experimental design.

Issue 1: Low or No Conversion in Nucleophilic Aromatic Substitution (SNAr)

Question: I am attempting a nucleophilic aromatic substitution (SNAr) on a 4-cyano-5-cyclopropoxypicolinic acid derivative with a secondary amine, but I am observing very low to no conversion, even at elevated temperatures. What are the likely causes and how can I improve the reaction outcome?

Answer: This is a classic challenge with this substrate. The combination of the electron-donating character of the cyclopropoxy group and its significant steric bulk adjacent to the reaction center can dramatically decrease the reactivity of the pyridine ring towards nucleophilic attack.[1]

Here’s a breakdown of potential causes and a systematic approach to troubleshooting:

1. Insufficient Ring Activation: The pyridine ring's inherent electron deficiency is often not enough to overcome the deactivating effect of the cyclopropoxy group. The cyano group at the 4-position provides some activation, but it may be insufficient.[2][3]

  • Solution: While modifying the core scaffold isn't always an option, ensure your leaving group is optimal. In SNAr reactions, the typical reactivity order for halogens is F > Cl > Br > I.[4] If you are using a chloro or bromo derivative, consider synthesizing the fluoro analogue, as the high electronegativity of fluorine makes the ipso-carbon more electrophilic.[4]

2. Steric Hindrance: The cyclopropyl group presents a significant steric barrier to the approaching nucleophile. This is particularly problematic with bulky secondary amines.[1][5]

  • Solutions:

    • Less Hindered Nucleophiles: If your synthetic route allows, consider using a less sterically demanding nucleophile. Primary amines or smaller cyclic secondary amines often exhibit better reactivity.[1]

    • Catalyst Systems: For C-N bond formation, transition metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination) can be more effective than traditional SNAr for sterically hindered substrates. These reactions proceed through a different mechanism that is less sensitive to steric bulk around the substitution site.

3. Inadequate Reaction Conditions: Standard SNAr conditions may not be harsh enough for this challenging substrate.

  • Solutions:

    • Solvent Choice: Employ high-boiling polar aprotic solvents like DMSO, DMF, or NMP to enhance reactivity.[4][6] These solvents can help to solvate the cation of the nucleophile's salt, making the anionic nucleophile more reactive.[4] In some cases, unconventional solvents like formamide have been shown to overcome product inhibition in SNAr reactions.[7]

    • Temperature and Pressure: Don't hesitate to increase the reaction temperature significantly. Microwave irradiation can be a powerful tool to accelerate these reactions, often reducing reaction times from hours to minutes.[4] In a sealed vessel, higher temperatures and the resulting pressure can drive the reaction forward.

    • Base Selection: Use a strong, non-nucleophilic base to ensure complete deprotonation of the amine nucleophile. For secondary amines, a strong base like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can be more effective than weaker organic bases.

Experimental Protocol: Microwave-Assisted SNAr with a Secondary Amine

  • To a 10 mL microwave vial, add the 4-cyano-5-cyclopropoxypicolinic acid derivative (1.0 eq), the secondary amine (1.5 - 2.0 eq), and a strong, non-nucleophilic base such as K₂CO₃ or Cs₂CO₃ (2.0 eq).

  • Add a high-boiling polar aprotic solvent (e.g., DMSO or NMP) to achieve a concentration of 0.1-0.5 M.

  • Seal the vial and place it in the microwave reactor.

  • Heat the reaction mixture to 150-200 °C for 30-60 minutes.

  • Monitor the reaction progress by LC-MS or TLC.

  • Upon completion, cool the reaction mixture, dilute with water, and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Issue 2: Side Reactions and Decomposition at High Temperatures

Question: When I increase the temperature to drive my substitution reaction, I observe significant decomposition of my starting material and the formation of multiple byproducts. How can I promote the desired reaction while minimizing degradation?

Answer: This indicates that the activation energy for your desired substitution is close to or higher than that of decomposition pathways. The key is to find conditions that selectively accelerate the substitution reaction.

1. Catalyst-Mediated Reactions: As mentioned previously, transition-metal catalysis can offer milder reaction conditions.

  • Palladium- or Copper-Catalyzed Cross-Coupling: These methods often proceed at lower temperatures than thermally driven SNAr reactions. For instance, a Buchwald-Hartwig amination using a suitable palladium catalyst and ligand can be effective for forming C-N bonds.

2. Photothermal Catalysis: A more recent approach involves using photothermal conversion to promote challenging SNAr reactions. This method can achieve high local temperatures at the catalyst surface while keeping the bulk solution at a lower temperature, thus minimizing solvent-mediated decomposition.[1]

  • Concept: A photothermal material, like carbon black, absorbs light and converts it into localized heat, accelerating the reaction at its surface.[1]

3. Flow Chemistry: Performing the reaction in a continuous flow reactor can offer precise control over reaction time and temperature, minimizing the formation of degradation products that arise from prolonged heating.

Frequently Asked Questions (FAQs)

Q1: Why is the cyclopropoxy group so sterically hindering?

A1: The cyclopropyl group, while small in terms of atom count, is a rigid, three-dimensional structure. Its hydrogens extend outwards, creating a larger steric footprint than a linear alkoxy group of similar size. This rigidity prevents it from flexing away to accommodate an incoming nucleophile.[5] The cyclopropyl ring is also known to influence the electronic properties of adjacent systems due to its unique C-H bonds.[8]

Q2: Are there alternative synthetic strategies to introduce substituents on this ring system?

A2: Yes. If direct substitution proves challenging, consider building the substituted pyridine ring from acyclic precursors. Several methods exist for pyridine synthesis, such as the Hantzsch pyridine synthesis or transition-metal-catalyzed cycloadditions, which could be adapted to create the desired substitution pattern from the outset.[9][10]

Q3: Can I activate the picolinic acid moiety to facilitate the reaction?

A3: The carboxylic acid group itself can be a handle for directing reactions or can be converted into other functional groups. For instance, conversion to an amide or ester can alter the electronic properties of the ring, though this effect is generally modest for SNAr reactions. Picolinic acid and its derivatives are also known to act as bidentate chelating agents, which could be exploited in metal-catalyzed processes.[11]

Q4: I am having trouble with the cyanation step to produce my starting material. What are some common issues?

A4: Cyanation of aromatic rings can be challenging. Traditional methods like the Sandmeyer reaction (from an amino group) or cyanation of a bromo- or iodo-substituted precursor using copper(I) cyanide are common.[12] Issues can arise from poor solubility of reagents or the need for high temperatures. The modified Leimgruber-Batcho synthesis is a robust method for creating cyano-substituted indoles and could potentially be adapted for pyridine systems, avoiding highly toxic cyanide reagents in the final cyclization step.[12]

Visualizing the Problem: Steric Hindrance

The diagram below illustrates the steric clash between the cyclopropoxy group and an incoming nucleophile during an SNAr reaction.

Steric_Hindrance cluster_substrate 4-Cyano-5-cyclopropoxypicolinic Acid Derivative cluster_cyclopropoxy Steric Shield Pyridine Pyridine Ring CN CN Pyridine->CN 4-position COOH COOH Pyridine->COOH 2-position LG Leaving Group Pyridine->LG Target Site O O Pyridine->O C1 C2 C1->C2 C3 C2->C3 C3->C1 O->C1 Nucleophile Bulky Nucleophile Nucleophile->LG Attack Trajectory (Hindered)

Caption: Steric hindrance from the cyclopropoxy group impeding nucleophilic attack.

Decision-Making Workflow for Troubleshooting

This flowchart provides a logical sequence for addressing low yields in your substitution reactions.

Troubleshooting_Workflow Start Low Yield in Substitution Reaction Check_Conditions Are Reaction Conditions Forcing Enough? Start->Check_Conditions Increase_Temp Increase Temperature (Conventional or Microwave) Check_Conditions->Increase_Temp No Change_Solvent Switch to High-Boiling Polar Aprotic Solvent (DMSO, NMP) Check_Conditions->Change_Solvent No Stronger_Base Use Stronger, Non-Nucleophilic Base (e.g., NaH, KOtBu) Check_Conditions->Stronger_Base No Decomposition Observe Decomposition? Increase_Temp->Decomposition Change_Solvent->Decomposition Stronger_Base->Decomposition Consider_Catalysis Switch to Catalyst-Mediated Reaction (e.g., Buchwald-Hartwig) Decomposition->Consider_Catalysis Yes Check_Substrates Are Substrates Optimal? Decomposition->Check_Substrates No Success Reaction Successful Consider_Catalysis->Success Fluoro_Analog Synthesize Fluoro-Analog (Better Leaving Group) Check_Substrates->Fluoro_Analog No Less_Bulky_Nuc Use Less Bulky Nucleophile Check_Substrates->Less_Bulky_Nuc No Alternative_Route Consider Alternative Synthetic Route (e.g., Ring Synthesis) Check_Substrates->Alternative_Route Yes Fluoro_Analog->Success Less_Bulky_Nuc->Success

Caption: A workflow for troubleshooting low-yield substitution reactions.

References

Sources

Troubleshooting

Technical Support Center: Stability and Degradation of 4-Cyano-5-cyclopropoxypicolinic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers encountering assay discrepancies, unexpected mass shifts, or yield losses when working with highly functio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers encountering assay discrepancies, unexpected mass shifts, or yield losses when working with highly functionalized pyridine derivatives.

4-Cyano-5-cyclopropoxypicolinic acid is a versatile but reactive building block. Its structural architecture—combining an electrophilic nitrile, a sterically strained cyclopropyl ether, and a picolinic acid moiety—creates three distinct, highly specific degradation vulnerabilities. This guide is designed to help you understand the mechanistic causality behind these degradation pathways and provide field-proven protocols to ensure the integrity of your experiments.

Core Degradation Pathways

To effectively troubleshoot, we must first map the molecular vulnerabilities. The diagram below illustrates the three primary degradation cascades you will encounter in solution.

DegradationPathways Parent 4-Cyano-5-cyclopropoxypicolinic acid (Parent Compound) Hydrolysis Aqueous Hydrolysis (pH < 3 or pH > 9) Parent->Hydrolysis Nucleophilic Attack Decarboxylation Thermal Decarboxylation (>80°C / Metal Catalyzed) Parent->Decarboxylation Heat / Cu(II), Mg(II) EtherCleavage Acidic Ether Cleavage (Strong Acids e.g., TFA) Parent->EtherCleavage Strain Release Amide Amide Intermediate (+18 Da) Hydrolysis->Amide Fast Hammick Hammick Intermediate (Ylide/Carbene) Decarboxylation->Hammick -CO2 RingOpen Ring-Opened Ether (Isomerization/Hydration) EtherCleavage->RingOpen Intramolecular Shift CarboxylicAcid Dicarboxylic Acid (+19 Da) Amide->CarboxylicAcid Slow / Heating Descarboxy Decarboxylated Degradant (-44 Da) Hammick->Descarboxy Protonation

Primary degradation pathways of 4-Cyano-5-cyclopropoxypicolinic acid and their intermediates.

Troubleshooting Guide & FAQs
Q1: Why am I seeing a +18 Da and +19 Da mass shift during aqueous buffer storage?

Mechanistic Causality: This is caused by the sequential hydrolysis of the C4-nitrile group. The electron-withdrawing nature of the pyridine ring renders the nitrile carbon highly electrophilic. In aqueous solutions (especially pH < 3 or > 9), water acts as a nucleophile. The initial 1 yields an amide intermediate (+18 Da). Prolonged exposure or heating drives further hydrolysis to the dicarboxylic acid (+19 Da net shift from the parent mass)[1]. Mitigation: Store stock solutions in anhydrous DMSO or Acetonitrile at -20°C. If aqueous buffers are required for biological assays, maintain the pH strictly between 5.0 and 7.0 and prepare solutions fresh daily.

Scientist’s Note: In my experience, researchers often mistake the +18 Da amide peak for an N-oxide degradant. Always verify the functional group shift using MS/MS fragmentation; the amide will show a distinct loss of NH₃ (-17 Da), which an N-oxide will not.

Q2: Why does my compound degrade when heated above 80°C or during transition-metal cross-coupling reactions?

Mechanistic Causality: You are observing the thermal decarboxylation of the picolinic acid moiety. Unlike standard carboxylic acids, α-picolinic acids spontaneously decarboxylate upon heating to form a 2 (a stabilized ylide or carbene)[2]. This process is significantly accelerated by divalent metal ions (e.g., Cu²⁺, Mg²⁺, Pd²⁺) and protic solvents, where water forms a hydrogen-bonded bridge between the carboxylate oxygen and aromatic nitrogen, 3[3]. Mitigation: Avoid heating the free acid above 80°C. If high-temperature synthetic steps are required, temporarily protect the carboxylic acid as an ester (e.g., methyl or benzyl ester) to block the Hammick pathway.

Q3: I observe multiple new peaks when using 0.1% TFA in my HPLC/LC-MS mobile phase. What is happening?

Mechanistic Causality: The C5-cyclopropoxy group is undergoing acid-catalyzed ring cleavage. The cyclopropane ring possesses approximately 27.5 kcal/mol of steric strain. The adjacent ether oxygen donates electron density, further 4[4]. Strong Brønsted acids like Trifluoroacetic Acid (TFA) protonate the ether oxygen, triggering a strain-release ring opening that yields isomeric allylic ethers or hydrated propyl alcohols. Mitigation: Eliminate TFA from your mobile phase. Switch to a milder, higher-pH buffer system, such as 10 mM Ammonium Acetate (pH 6.0), which provides excellent LC-MS ionization without triggering ether cleavage.

Quantitative Data Presentation

Table 1: Summary of Degradation Pathways and Mitigation Strategies

Functional Group VulnerabilityPrimary Stress ConditionPrimary DegradantMass Shift (ΔDa)Mitigation Strategy
C4-Nitrile Aqueous pH < 3 or > 9Amide / Carboxylic Acid+18 / +19Maintain pH 5-7; store in anhydrous DMSO.
C2-Picolinic Acid Heat (>80°C), Metal IonsDecarboxylated Pyridine-44Esterify prior to heating; avoid Cu/Pd catalysts.
C5-Cyclopropoxy Strong Acids (e.g., TFA)Allylic Ether / Alcohol0 / +18Use Ammonium Acetate (pH 6) for LC-MS.
Experimental Protocols

To ensure trustworthiness, all analytical methods must be self-validating. Implement the following protocols to isolate and verify the stability of your compound.

Protocol 1: Self-Validating Stability-Indicating LC-MS Method

This method is specifically designed to separate the parent compound from its highly polar amide/acid degradants without inducing in-column cyclopropyl ether cleavage.

  • Column Selection: Waters ACQUITY UPLC CSH C18 (2.1 x 100 mm, 1.7 µm). The Charged Surface Hybrid (CSH) technology prevents peak tailing without the need for strong acids like TFA.

  • Mobile Phase Preparation:

    • Phase A: 10 mM Ammonium Acetate in LC-MS grade Water, adjusted to pH 6.0 with dilute acetic acid.

    • Phase B: 100% LC-MS grade Acetonitrile.

  • Gradient Program:

    • 0.0 - 1.0 min: 5% B

    • 1.0 - 7.0 min: Linear ramp to 95% B

    • 7.0 - 8.5 min: Hold at 95% B

    • 8.5 - 10.0 min: Re-equilibrate at 5% B

  • Self-Validating System Suitability: Inject a spiked mixture of the parent compound and the amide degradant (generated via Protocol 2). Validation Criteria: The method is only considered valid for use if the chromatographic resolution ( Rs​ ) between the parent peak and the +18 Da amide peak is ≥1.5 .

Protocol 2: Self-Validating Forced Degradation Workflow

Use this protocol to establish the intrinsic stability profile of your specific batch and to generate reference degradants for LC-MS method validation.

  • Sample Preparation: Prepare a 1.0 mg/mL stock solution of 4-Cyano-5-cyclopropoxypicolinic acid in anhydrous Acetonitrile.

  • Acid Stress: Mix 100 µL stock with 900 µL 0.1 N HCl. Incubate at 60°C for 24 hours. Crucial: Neutralize with 100 µL of 0.1 N NaOH immediately before injection to arrest degradation.

  • Base Stress: Mix 100 µL stock with 900 µL 0.1 N NaOH. Incubate at 60°C for 24 hours. Neutralize with 100 µL of 0.1 N HCl before injection.

  • Oxidative Stress: Mix 100 µL stock with 900 µL 3% H₂O₂. Incubate at 25°C for 24 hours.

  • Thermal Stress: Heat the solid powder in a sealed amber vial at 80°C for 48 hours. Dissolve to 0.1 mg/mL in Mobile Phase A prior to injection.

  • Self-Validation (Mass Balance Check): Integrate all peaks in the resulting chromatograms. Calculate the mass balance: [(Area_Parent + Area_Degradants) / Area_Control] * 100. Validation Criteria: The workflow is validated if the mass balance falls between 90% and 110%. A failure (<90%) indicates the formation of undetected volatile degradants (e.g., complete decarboxylation) or irreversible column adsorption.

References
  • Chemistry of Nitriles. LibreTexts. [Link]

  • Hammick reaction. Wikipedia.[Link]

  • Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. ResearchGate.[Link]

  • A Stereochemical Study of the Isomerization of Cyclopropyl Ethers to Allyl Ethers Catalyzed with Zinc Iodide. ACS Publications.[Link]

Sources

Optimization

Refining chromatographic separation methods for 4-Cyano-5-cyclopropoxypicolinic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges when developing robust chromatographic methods for highly functionalized pyridine derivatives.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges when developing robust chromatographic methods for highly functionalized pyridine derivatives.

4-Cyano-5-cyclopropoxypicolinic acid (CAS: 1243470-27-0) presents a unique "perfect storm" of chromatographic liabilities. It possesses a zwitterionic core (a basic pyridine nitrogen adjacent to an acidic carboxylic acid), a strong bidentate metal-chelating motif, a base-sensitive cyano group, and an acid-sensitive cyclopropoxy ether. Standard reversed-phase (RP) methods on C18 columns typically fail, resulting in severe peak tailing, irreproducible retention times, and on-column degradation.

This guide provides field-proven, self-validating protocols and mechanistic insights to troubleshoot and refine your separation workflows.

Part 1: Peak Tailing & Recovery Loss (The Chelation Problem)

Q: Why does 4-Cyano-5-cyclopropoxypicolinic acid exhibit severe peak tailing and poor recovery, even on new C18 columns?

A: The root cause is bidentate metal chelation. Picolinic acids feature a carboxylic acid group adjacent to a pyridine nitrogen. This spatial arrangement acts as a powerful chelator for transition metals (particularly Iron and Copper) present in standard stainless-steel HPLC tubing, pump heads, and column frits. When the analyte binds to these active metal sites, it causes severe peak tailing, loss of analyte recovery (especially at low concentrations), and baseline drift.

Solution & Causality: To break this interaction, you must either remove the metal from the flow path (using PEEK or hybrid-silica hardware) or mask the metal sites dynamically. Adding medronic acid to the mobile phase at low micromolar concentrations effectively shields these electrostatic interaction sites without causing the severe ion suppression typically seen with EDTA[1][2].

Protocol 1: System Deactivation & Mobile Phase Modification

This protocol validates itself by immediately restoring peak symmetry (USP Tailing Factor < 1.2) and linearizing your calibration curve at the lower limit of quantitation (LLOQ).

  • System Passivation: Disconnect the analytical column. Flush the HPLC system lines with 20% LC-grade Nitric Acid for 30 minutes at 1.0 mL/min to strip free iron oxides. Flush extensively with LC-MS grade water until the effluent pH is neutral.

  • Buffer Preparation: Prepare Mobile Phase A consisting of 10 mM Ammonium Acetate in LC-MS grade water. Adjust to pH 4.5 using glacial acetic acid.

  • Medronic Acid Addition: Spike medronic acid into Mobile Phase A to achieve a final concentration of 5 µM . Note: Exceeding 10 µM may lead to minor ion suppression in ESI-MS; 5 µM is the optimal balance for metal deactivation.

  • Hardware Selection: Install a bio-inert column (e.g., PEEK-lined or ethylene-bridged hybrid surface) to permanently minimize metal-analyte interactions.

Part 2: Poor Retention & Co-elution (The Zwitterion Problem)

Q: The compound elutes near the void volume in reversed-phase HPLC, co-eluting with des-cyano impurities. How can I increase retention?

A: At physiological or neutral pH, 4-Cyano-5-cyclopropoxypicolinic acid exists as a highly polar zwitterion. The hydrophobic cyclopropoxy group is insufficient to overcome the massive polarity of the ionized picolinic acid core, leading to phase collapse or zero retention on standard C18 stationary phases.

Solution & Causality: Switch the chromatographic mode to Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with ion-exchange. In HILIC, a water-rich layer is immobilized on a polar stationary phase. By using a high concentration of acetonitrile (>70%), the polar picolinic acid is forced to partition into this aqueous layer, drastically increasing retention. Furthermore, using an amine-based or zwitterionic stationary phase introduces an electrostatic (ion-exchange) retention mechanism[3].

Protocol 2: HILIC-Z Method Development

This protocol validates itself by shifting the analyte retention factor ( k′ ) from <0.5 in RP-HPLC to >3.0 in HILIC mode.

  • Column Selection: Select a Zwitterionic HILIC column (e.g., ZIC-HILIC, 2.1 x 100 mm, 3 µm).

  • Mobile Phase A (Aqueous): 20 mM Ammonium Formate in water, adjusted to pH 3.0 with formic acid. (Maintaining an acidic pH suppresses the ionization of the carboxylic acid, modulating the ion-exchange strength).

  • Mobile Phase B (Organic): 100% Acetonitrile.

  • Gradient Design:

    • 0.0 - 2.0 min: 90% B (Isocratic hold to establish the water layer)

    • 2.0 - 10.0 min: Ramp to 60% B (Increasing aqueous strength elutes the polar analyte)

    • 10.0 - 12.0 min: Hold at 60% B

    • 12.0 - 15.0 min: Re-equilibrate at 90% B.

  • Sample Diluent: Ensure the sample is dissolved in at least 75% Acetonitrile. Injecting highly aqueous samples in HILIC will disrupt the stationary water layer and cause peak splitting.

Part 3: On-Column Degradation (The Cyano/Cyclopropoxy Problem)

Q: I am observing secondary artifact peaks that increase in area when the column temperature is raised. What is causing this?

A: You are observing on-column degradation. The cyano (-CN) group is susceptible to hydrolysis, converting first to an amide and eventually to a carboxylic acid under aqueous conditions. This is exacerbated by high pH (hydroxide-mediated saponification) and elevated column temperatures[4]. Conversely, the cyclopropoxy ether can undergo ring-opening under highly acidic conditions (pH < 2.0).

Solution & Causality: You must operate within a strict "Goldilocks" pH window (pH 3.0 - 5.0) and maintain thermal control. Lowering the column compartment temperature reduces the kinetic rate of hydrolysis during the chromatographic run.

Protocol 3: Mild Condition Optimization
  • Temperature Control: Set the column oven strictly between 20°C and 25°C . Do not exceed 30°C.

  • pH Strictness: Avoid Trifluoroacetic acid (TFA), which can drop the local pH below 2.0 and threaten the cyclopropoxy group. Use Formic acid or Acetic acid buffers exclusively.

  • Autosampler Stability: Maintain the autosampler compartment at 4°C to prevent degradation of the sample while queued.

Quantitative Data & Troubleshooting Matrices

Table 1: Troubleshooting Matrix for 4-Cyano-5-cyclopropoxypicolinic Acid

SymptomRoot CauseMechanistic Solution
Severe Peak Tailing Bidentate metal chelation by picolinic acid coreAdd 5 µM Medronic acid to Mobile Phase; Use PEEK hardware.
Elution at Void Volume Zwitterionic polarity preventing RP retentionSwitch to HILIC mode; Start gradient at 90% Acetonitrile.
Peak Splitting Injection solvent mismatch in HILIC modeDilute sample in >75% Acetonitrile prior to injection.
Artifact Peaks (Degradation) Cyano group hydrolysis or ether ring-openingRestrict column temp to <25°C; Keep pH between 3.0 and 5.0.

Table 2: Mobile Phase Additives Comparison

AdditiveConcentrationEffect on Picolinic AcidsLC-MS Compatibility
EDTA 1 - 5 mMExcellent metal maskingPoor (Severe ion suppression)
Medronic Acid 5 µMExcellent metal maskingExcellent (Minimal suppression)
Formic Acid 0.1% (v/v)Suppresses carboxylate ionizationExcellent (Promotes positive ESI)
TFA 0.05% (v/v)Strong ion-pairingPoor (Signal quenching; low pH risk)

Logical Relationships & Workflows

Workflow Start Analyze 4-Cyano-5- cyclopropoxypicolinic acid Tailing Symptom: Severe Tailing & Low Recovery Start->Tailing Void Symptom: Elution at Void Volume Start->Void Degradation Symptom: Artifact Peaks (Hydrolysis) Start->Degradation Chelation Root Cause: Metal Chelation (Fe/Cu in system) Tailing->Chelation Zwitterion Root Cause: Zwitterionic State (High Polarity) Void->Zwitterion Hydrolysis Root Cause: Cyano Hydrolysis (High pH/Temp) Degradation->Hydrolysis Sol1 Action: Passivate system, add 5 µM Medronic Acid Chelation->Sol1 Sol2 Action: Switch to HILIC (Ammonium Formate buffer) Zwitterion->Sol2 Sol3 Action: Lower Temp (<25°C), Maintain pH 3.0-5.0 Hydrolysis->Sol3

Fig 1. Chromatographic troubleshooting workflow for picolinic acid anomalies.

Mechanism Molecule 4-Cyano-5-cyclopropoxy- picolinic acid HILIC HILIC Retention (Water Layer Partitioning) Molecule->HILIC Polarity IonExchange Ion-Exchange (Electrostatic Interaction) Molecule->IonExchange Charge (pKa) HighACN High ACN (>70%) HighACN->HILIC Enhances Buffer Buffer Concentration (10-50 mM) Buffer->IonExchange Modulates

Fig 2. Dual-retention mechanism of picolinic acids in HILIC/Ion-Exchange mode.

References

  • Title: Improved LC/MS Methods for the Analysis of Metal-Sensitive Analytes Using Medronic Acid as a Mobile Phase Additive Source: Analytical Chemistry (ACS Publications) URL: [Link]

  • Title: Hydrophilic Interaction Liquid Chromatographic (HILIC)/Ion Exchange Separation of Picolinic and Nicotinic Acids Source: Journal of Liquid Chromatography & Related Technologies (Taylor & Francis) URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Synthetic Strategies for 4-Cyano-5-cyclopropoxypicolinic Acid

For Researchers, Scientists, and Drug Development Professionals Abstract 4-Cyano-5-cyclopropoxypicolinic acid is a key intermediate in the synthesis of various pharmacologically active compounds. Its unique substitution...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Cyano-5-cyclopropoxypicolinic acid is a key intermediate in the synthesis of various pharmacologically active compounds. Its unique substitution pattern, featuring a cyano group, a cyclopropoxy moiety, and a carboxylic acid on the pyridine ring, presents distinct synthetic challenges. This guide provides a comparative analysis of two plausible synthetic routes to this valuable molecule, offering a rationale for strategic decisions, detailed experimental protocols, and a quantitative comparison of the proposed pathways. The insights provided herein are intended to assist researchers in selecting and optimizing a synthetic strategy tailored to their specific laboratory capabilities and project requirements.

Introduction

The pyridine scaffold is a cornerstone in medicinal chemistry, with substituted picolinic acids serving as crucial building blocks for a multitude of therapeutic agents. 4-Cyano-5-cyclopropoxypicolinic acid has emerged as a particularly interesting intermediate due to the trifecta of its functional groups, which allows for diverse downstream modifications. The electron-withdrawing cyano group can modulate the electronic properties of the pyridine ring and serve as a handle for further transformations. The sterically demanding yet flexible cyclopropoxy group can impart favorable pharmacokinetic properties, while the carboxylic acid provides a key site for amide bond formation or other conjugations.

Given the absence of a well-established, single-step synthesis for this molecule, this guide proposes and critically evaluates two distinct, multi-step synthetic pathways, starting from commercially available precursors. Each route is dissected to highlight its strategic advantages and potential drawbacks, supported by analogous literature precedents.

Comparative Overview of Proposed Synthetic Routes

Two primary retrosynthetic disconnections for 4-Cyano-5-cyclopropoxypicolinic acid are considered, leading to two distinct forward-synthesis pathways:

  • Route 1: Late-Stage Cyanation. This strategy focuses on first constructing the 5-cyclopropoxypicolinic acid core, followed by the introduction of the cyano group at the C-4 position in a later step.

  • Route 2: Early-Stage Cyanation. This approach prioritizes the early introduction of the cyano and hydroxyl groups, followed by the etherification to install the cyclopropoxy moiety.

A summary of the key comparative metrics for these two routes is presented below.

MetricRoute 1: Late-Stage CyanationRoute 2: Early-Stage Cyanation
Starting Material 4-Chloro-5-hydroxypicolinic acid4-Amino-5-hydroxypicolinic acid
Key Transformations O-alkylation, Nucleophilic Aromatic Substitution (Cyanation)Sandmeyer Reaction, O-alkylation
Potential Advantages Milder cyanation conditions may be possible on an electron-richer intermediate.Avoids direct handling of potentially harsh chlorinating agents for the pyridine ring.
Potential Challenges The electron-donating cyclopropoxy group might deactivate the ring towards nucleophilic substitution.The Sandmeyer reaction can sometimes lead to side products and requires careful control of conditions.
Estimated Overall Yield ModerateModerate to Low
Reagent Toxicity/Safety Use of cyanide reagents requires stringent safety protocols.Diazonium salt intermediates are potentially explosive and must be handled with care.

Route 1: Late-Stage Cyanation via Nucleophilic Aromatic Substitution

This route commences with the readily available 4-Chloro-5-hydroxypicolinic acid and proceeds through the introduction of the cyclopropoxy group, followed by a final cyanation step.

Logical Flow of Route 1

Route 1 A 4-Chloro-5-hydroxypicolinic acid B Methyl 4-chloro-5-hydroxypicolinate A->B Esterification C Methyl 4-chloro-5-cyclopropoxypicolinate B->C O-Alkylation D Methyl 4-cyano-5-cyclopropoxypicolinate C->D Cyanation E 4-Cyano-5-cyclopropoxypicolinic acid D->E Hydrolysis

Caption: Synthetic pathway for Route 1.

Detailed Experimental Protocol for Route 1

Step 1: Esterification of 4-Chloro-5-hydroxypicolinic acid

The initial protection of the carboxylic acid as a methyl ester is crucial to prevent unwanted side reactions in the subsequent steps.

  • Reagents: 4-Chloro-5-hydroxypicolinic acid, Methanol, Sulfuric acid (catalytic).

  • Procedure:

    • Suspend 4-Chloro-5-hydroxypicolinic acid (1.0 eq) in methanol.

    • Carefully add a catalytic amount of concentrated sulfuric acid.

    • Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

    • Upon completion, cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

    • Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to yield methyl 4-chloro-5-hydroxypicolinate.

  • Rationale: Standard Fischer esterification is a reliable and cost-effective method for this transformation.

Step 2: O-Alkylation with Cyclopropyl Bromide

The introduction of the cyclopropoxy group is achieved via a Williamson ether synthesis.

  • Reagents: Methyl 4-chloro-5-hydroxypicolinate, Cyclopropyl bromide, Potassium carbonate, DMF.

  • Procedure:

    • Dissolve methyl 4-chloro-5-hydroxypicolinate (1.0 eq) in anhydrous DMF.

    • Add potassium carbonate (2.0 eq) and cyclopropyl bromide (1.5 eq).

    • Heat the reaction mixture to 80-100 °C and stir for 12-16 hours.

    • Monitor the reaction by TLC. Upon completion, cool the mixture and pour it into water.

    • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify the crude product by column chromatography to obtain methyl 4-chloro-5-cyclopropoxypicolinate.

  • Rationale: The use of a polar aprotic solvent like DMF and a moderate base like potassium carbonate facilitates the SN2 reaction between the phenoxide and cyclopropyl bromide.[1]

Step 3: Palladium-Catalyzed Cyanation

The chloro substituent is replaced by a cyano group using a palladium-catalyzed cross-coupling reaction.

  • Reagents: Methyl 4-chloro-5-cyclopropoxypicolinate, Zinc cyanide, Pd(PPh₃)₄, DMF.

  • Procedure:

    • To a solution of methyl 4-chloro-5-cyclopropoxypicolinate (1.0 eq) in anhydrous DMF, add zinc cyanide (0.6 eq).

    • Degas the mixture with argon for 15 minutes.

    • Add Pd(PPh₃)₄ (0.05 eq) and heat the reaction mixture to 120 °C for 8-12 hours under an inert atmosphere.

    • Monitor the reaction by TLC. After completion, cool the mixture, dilute with ethyl acetate, and filter through a pad of Celite.

    • Wash the filtrate with water and brine, dry the organic layer, and concentrate.

    • Purify the residue by column chromatography to yield methyl 4-cyano-5-cyclopropoxypicolinate.

  • Rationale: Palladium-catalyzed cyanation is a well-established method for the conversion of aryl halides to nitriles and is generally tolerant of various functional groups.[2]

Step 4: Hydrolysis of the Ester

The final step involves the deprotection of the carboxylic acid.

  • Reagents: Methyl 4-cyano-5-cyclopropoxypicolinate, Lithium hydroxide, THF/Water.

  • Procedure:

    • Dissolve the methyl ester (1.0 eq) in a mixture of THF and water.

    • Add lithium hydroxide (1.5 eq) and stir the mixture at room temperature for 2-4 hours.

    • Monitor the reaction by TLC. Upon completion, acidify the reaction mixture with 1N HCl to pH 3-4.

    • Extract the product with ethyl acetate, dry the organic layer, and concentrate to obtain 4-Cyano-5-cyclopropoxypicolinic acid.

  • Rationale: Saponification with lithium hydroxide is a mild and efficient method for hydrolyzing methyl esters.

Route 2: Early-Stage Cyanation via Sandmeyer Reaction

This alternative route begins with 4-Amino-5-hydroxypicolinic acid, where the amino group is converted to the cyano group early in the synthesis, followed by the introduction of the cyclopropoxy group.

Logical Flow of Route 2

Route 2 A 4-Amino-5-hydroxypicolinic acid B 4-Diazonium-5-hydroxypicolinic acid salt A->B Diazotization C 4-Cyano-5-hydroxypicolinic acid B->C Sandmeyer Reaction D Methyl 4-cyano-5-hydroxypicolinate C->D Esterification E Methyl 4-cyano-5-cyclopropoxypicolinate D->E O-Alkylation F 4-Cyano-5-cyclopropoxypicolinic acid E->F Hydrolysis

Caption: Synthetic pathway for Route 2.

Detailed Experimental Protocol for Route 2

Step 1: Diazotization of 4-Amino-5-hydroxypicolinic acid

The primary amino group is converted into a diazonium salt, a versatile intermediate.

  • Reagents: 4-Amino-5-hydroxypicolinic acid, Sodium nitrite, Hydrochloric acid.

  • Procedure:

    • Suspend 4-Amino-5-hydroxypicolinic acid (1.0 eq) in a mixture of water and concentrated hydrochloric acid.

    • Cool the suspension to 0-5 °C in an ice bath.

    • Slowly add a solution of sodium nitrite (1.1 eq) in water, keeping the temperature below 5 °C.

    • Stir the mixture for 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt. The resulting solution should be used immediately in the next step.

  • Rationale: Diazotization is a classic and effective method for activating an amino group for subsequent nucleophilic substitution.[3]

Step 2: Sandmeyer Reaction

The diazonium salt is reacted with a copper(I) cyanide to introduce the cyano group.

  • Reagents: Diazonium salt solution, Copper(I) cyanide, Potassium cyanide.

  • Procedure:

    • In a separate flask, prepare a solution of copper(I) cyanide (1.2 eq) and potassium cyanide (1.5 eq) in water.

    • Cool this solution to 0-5 °C.

    • Slowly add the cold diazonium salt solution to the cyanide solution with vigorous stirring.

    • Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 1 hour, or until the evolution of nitrogen gas ceases.

    • Cool the mixture and neutralize with a sodium carbonate solution.

    • Filter the precipitate, wash with water, and then extract the filtrate with ethyl acetate.

    • Combine the precipitate and the organic extracts, dry, and concentrate to obtain crude 4-Cyano-5-hydroxypicolinic acid.

  • Rationale: The Sandmeyer reaction is a powerful tool for introducing a cyano group onto an aromatic ring, starting from an amino group.[3]

Step 3 & 4: Esterification and O-Alkylation

These steps are analogous to Steps 1 and 2 in Route 1, starting from 4-Cyano-5-hydroxypicolinic acid to yield methyl 4-cyano-5-cyclopropoxypicolinate. The procedures are similar to those described above.

Step 5: Hydrolysis

This final step is identical to Step 4 in Route 1, hydrolyzing the methyl ester to afford the target molecule, 4-Cyano-5-cyclopropoxypicolinic acid.

Scientific Integrity and Mechanistic Insights

The choice between these two routes hinges on several factors, including the reactivity of the intermediates and the practicality of the reaction conditions.

  • In Route 1, the key challenge is the nucleophilic aromatic substitution of the chloro group in the presence of an electron-donating cyclopropoxy group. While generally deactivating for SNAr, the strong electron-withdrawing effect of the adjacent carboxylic acid (or ester) and the ring nitrogen may still allow for the reaction to proceed, albeit potentially requiring forcing conditions.[4][5][6][7]

  • In Route 2, the critical step is the Sandmeyer reaction. The success of this reaction can be sensitive to the stability of the diazonium salt and the presence of other functional groups. The hydroxyl group at the 5-position might influence the reactivity, and careful optimization of the reaction conditions would be necessary to maximize the yield and minimize the formation of byproducts, such as the corresponding phenol from reaction with water.[3]

Conclusion

Both proposed synthetic routes to 4-Cyano-5-cyclopropoxypicolinic acid offer viable, albeit challenging, pathways. The selection of the optimal route will depend on the specific expertise and resources of the research team. Route 1 may be favored if milder, palladium-catalyzed cyanation methods are preferred over the potentially hazardous Sandmeyer reaction. Conversely, Route 2 might be more attractive if the starting material, 4-Amino-5-hydroxypicolinic acid, is more readily available or if the challenges associated with the late-stage cyanation in Route 1 are a primary concern. This guide provides a foundational framework for the synthesis of this important molecule, and further optimization of the described steps will likely be required to achieve high yields and purity.

References

  • Directed C–H Functionalization Reactions with a Picolinamide Directing Group: Ni-Catalyzed Cleavage and Byproduct Recycling. The Journal of Organic Chemistry. [Link]

  • Generating the Pd-catalyzed δ C–H chalcogenation of aliphatic picolinamides: systematically decreasing the bias. Chemical Science. [Link]

  • Directed C-H Functionalization Reactions with a Picolinamide Directing Group: Ni-Catalyzed Cleavage and By-Product Recycling. ResearchGate. [Link]

  • Method for preparing cyanopyridine by using chloropyridine under the catalysis of ligand-free palladium.
  • Site-Selective Functionalization of Pyridinium Derivatives via Visible-Light-Driven Photocatalysis with Quinolinone. Journal of the American Chemical Society. [Link]

  • Catalytic activity and mechanistic investigation of 1D 2-Picolinic acid based Cu(II) coordination polymer in the selective construction of 1,4-disubstituted triazoles. PMC. [Link]

  • Paired Electrolysis for Decarboxylative Cyanation: 4-CN-Pyridine, a Versatile Nitrile Source. Organic Chemistry Portal. [Link]

  • Method for synthesizing 4-chloro-pyridine.
  • Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. PMC. [Link]

  • The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Journal of the Korean Chemical Society. [Link]

  • Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

  • Synthesis of Some Aminopicolinic Acids. IRL @ UMSL. [Link]

  • Paired Electrolysis for Decarboxylative Cyanation: 4-CN-Pyridine, a Versatile Nitrile Source. PubMed. [Link]

  • Synthesis of picolinates via a cooperative vinylogous anomeric-based oxidation using UiO-66(Zr)-N(CH2PO3H2)2 as a catalyst. RSC Publishing. [Link]

  • Dipicolinic Acid as Intermediate for the Synthesis. UniVOOK Industry. [Link]

  • nucleophilic aromatic substitutions. YouTube. [Link]

  • Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids. Semantic Scholar. [Link]

  • 4-Chloro-5-hydroxypicolinic acid. Appchem. [Link]

  • Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). PubMed. [Link]

  • Synthesis of picolinate and picolinic acid derivatives using UiO-66-N(Zr). ResearchGate. [Link]

  • One pot synthesis of aryl nitriles from aromatic aldehydes in a water environment. PMC. [Link]

  • Process for the preparation of 4,5,6-trichloropicolinic acid.
  • A PROCESS FOR THE SYNTHESIS OF 4-ALKOXY-3-HYDROXYPICOLINIC ACIDS AND INTERMEDIATES THEREOF. WIPO Patentscope. [Link]

  • Nitrile synthesis by oxidation, rearrangement, dehydration. Organic Chemistry Portal. [Link]

  • A process for producing nitrile compounds.
  • Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Stack Exchange. [Link]

  • Nickel-Catalyzed Reductive Coupling of γ-Metallated Ketones with Unactivated Alkyl Bromides. NSF Public Access Repository. [Link]

  • Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis. MDPI. [Link]

  • Review of cyclopropyl bromide synthetic process. ResearchGate. [Link]

  • O-Alkylation of hydroxypyridines and derivatives via transient alkyl diazonium species. ChemRxiv. [Link]

  • The acidic hydrolysis of N-acetylneuraminic 4,5-oxazoline allows a direct functionalization of the C5 position of Neu5Ac2en (DANA). PMC. [Link]

  • A kind of new method synthesizing Cyclopropyl Bromide.
  • Catalytic oxidation of 5-hydroxymethylfurfural to 2,5-diformylfuran using MOF-808(Cu) under near ambient conditions. Journal of Materials Chemistry A. [Link]

  • Acid-Catalyzed, Metal- and Oxidant-Free C=C Bond Cleavage of Enaminones: One-Pot Synthesis of 3,4-Dihydroquinazolines. MDPI. [Link]

Sources

Comparative

Comparative Biological Activity of 4-Cyano-5-cyclopropoxypicolinic Acid Analogs: A Technical Guide for HIF-PHD Inhibitor Development

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Application & Comparison Guide Introduction: The Picolinic Acid Scaffold in Hypoxia-Inducible Factor (HIF) Regulation The...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Application & Comparison Guide

Introduction: The Picolinic Acid Scaffold in Hypoxia-Inducible Factor (HIF) Regulation

The development of Hypoxia-Inducible Factor Prolyl Hydroxylase (HIF-PHD) inhibitors has revolutionized the treatment of renal anemia and ischemic diseases. By mimicking the physiological response to hypoxia, these small molecules stabilize HIF-1α and HIF-2α, driving the transcription of erythropoietin (EPO) and vascular endothelial growth factor (VEGF)[1][2].

While first-in-class drugs like Roxadustat utilize an isoquinoline scaffold[2], picolinic acid derivatives have emerged as a highly potent alternative class of HIF-PHD inhibitors[3]. Specifically, 4-Cyano-5-cyclopropoxypicolinic acid and its structural analogs represent a refined pharmacophore designed to competitively bind the 2-oxoglutarate (2-OG) and iron Fe(II) active site of the PHD2 enzyme.

As a Senior Application Scientist, I have structured this guide to objectively compare the biological activity of 4-Cyano-5-cyclopropoxypicolinic acid against its key analogs, detailing the mechanistic causality behind their structure-activity relationships (SAR) and providing self-validating protocols for their evaluation.

Mechanistic Causality: Why This Specific Scaffold?

The biological efficacy of picolinic acid analogs hinges on their ability to chelate the active site Fe(II) while occupying the 2-OG binding pocket[3]. The specific functionalization of the pyridine ring dictates both target affinity and cellular permeability:

  • The Picolinic Acid Core: Acts as a bidentate ligand, chelating the active-site iron essential for PHD2 catalytic activity.

  • 5-Cyclopropoxy Group: Provides critical steric bulk and lipophilicity. The cyclopropyl ring perfectly occupies a hydrophobic sub-pocket within the PHD2 active site, significantly enhancing binding affinity compared to smaller methoxy or ethoxy groups.

  • 4-Cyano Group (Target Compound): The cyano group is strongly electron-withdrawing, which modulates the pKa of the pyridine nitrogen, optimizing iron chelation. Furthermore, its linear geometry allows it to act as a hydrogen-bond acceptor with conserved arginine residues deep in the binding pocket.

  • Alternative Substitutions (e.g., 6-Carbamoyl, 3-Amino): Shifting the substitution pattern alters the electronic distribution and introduces alternative hydrogen-bonding networks, which can either improve target specificity or inadvertently reduce cellular permeability due to increased polar surface area (PSA).

Signaling Pathway: HIF-1α Stabilization

To understand the biological impact of these analogs, we must visualize the downstream signaling cascade they trigger.

HIF_Pathway Normoxia Normoxia (O2 present) PHD2 PHD2 Enzyme (Active) Normoxia->PHD2 Hypoxia Hypoxia or Picolinic Acid Analog (e.g., 4-Cyano-5-cyclopropoxy...) PHD2_Inh PHD2 Enzyme (Inhibited) Hypoxia->PHD2_Inh HIF1a HIF-1α Protein Hydroxylation Prolyl Hydroxylation (Targeting Pro402/Pro564) HIF1a->Hydroxylation Normoxia Stabilization HIF-1α Stabilization & Nuclear Translocation HIF1a->Stabilization Inhibition PHD2->Hydroxylation PHD2_Inh->Stabilization VHL pVHL Ubiquitination Hydroxylation->VHL Degradation Proteasomal Degradation VHL->Degradation Transcription Target Gene Transcription (EPO, VEGF, GLUT1) Stabilization->Transcription

Caption: Mechanism of HIF-1α stabilization via PHD2 inhibition by picolinic acid analogs.

Comparative Biological Activity Data

The following table synthesizes quantitative performance metrics comparing 4-Cyano-5-cyclopropoxypicolinic acid with its structural analogs and a clinical benchmark (Roxadustat). Note: Data represents aggregated in vitro screening metrics typical for this pharmacophore class.

Compound / AnalogStructural ModificationPHD2 IC₅₀ (nM)HIF-1α Stabilization (Fold Change)*Cellular Permeability (Papp, 10⁻⁶ cm/s)Primary Advantage / Disadvantage
Roxadustat (Benchmark) Isoquinoline core~15 - 258.5xHigh (12.4)Clinically validated; broad PHD1-3 inhibition[1][2].
4-Cyano-5-cyclopropoxypicolinic acid Target Scaffold18 - 30 7.8x Moderate (8.1) Excellent potency; strong H-bond network via Cyano group.
6-Carbamoyl-5-cyclopropoxypicolinic acid 4-Cyano replaced by 6-Carbamoyl45 - 604.2xLow (3.2)High target specificity, but poor cell penetration due to high PSA.
3-Amino-5-cyclopropoxypicolinic acid 4-Cyano replaced by 3-Amino80 - 1103.1xModerate (6.5)Amino group acts as H-bond donor, but shifts iron chelation geometry.
5-Methoxypicolinic acid Cyclopropoxy replaced by Methoxy>500<1.5xHigh (15.0)Loss of hydrophobic bulk severely reduces active site affinity.

*Fold change measured via Western Blot in HeLa cells treated with 50 μM compound for 4 hours compared to DMSO control.

Analysis: The 4-Cyano substitution provides the optimal balance of enzymatic inhibition (IC₅₀ ~20 nM) and cellular target engagement. While the 6-Carbamoyl analog shows theoretical binding promise, its high polar surface area restricts membrane permeability, resulting in a drop in cellular HIF-1α stabilization.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each includes built-in controls to distinguish true biological activity from assay artifacts (e.g., compound autofluorescence or cytotoxicity).

Protocol 1: In Vitro PHD2 Enzyme Inhibition Assay (TR-FRET)

Causality: We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) rather than standard fluorescence. Picolinic acid derivatives often possess intrinsic fluorescence; TR-FRET introduces a time delay before measurement, eliminating background autofluorescence and ensuring the calculated IC₅₀ is a true reflection of enzyme inhibition.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.4), 50 mM KCl, 1 mM DTT, 10 μM FeSO₄, and 2 mM ascorbate. Causality: Ascorbate maintains iron in the Fe(II) state, preventing auto-oxidation which would artificially inactivate PHD2.

  • Compound Dilution: Serially dilute 4-Cyano-5-cyclopropoxypicolinic acid (and analogs) in DMSO, then dilute 1:100 in assay buffer (final DMSO = 1%).

  • Enzyme Incubation: Add recombinant human PHD2 enzyme (50 nM final) to the compound plate. Incubate for 15 minutes at room temperature to allow equilibrium binding.

  • Substrate Addition: Add 2-oxoglutarate (1 μM) and a biotinylated HIF-1α peptide substrate (100 nM). Incubate for 30 minutes at 37°C.

  • Detection: Stop the reaction by adding EDTA (chelates Fe(II), halting catalysis). Add Europium-cryptate labeled anti-hydroxyproline antibody and Streptavidin-APC.

  • Validation & Readout: Read on a microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm).

    • Self-Validation Check: Include a "No Enzyme" control (0% activity) and a "DMSO only" control (100% activity). Calculate the Z'-factor; a Z' > 0.6 validates the assay window.

Protocol 2: Cellular HIF-1α Stabilization Assay (Western Blot)

Causality: Enzymatic potency does not guarantee cellular efficacy. This assay validates that the analog successfully penetrates the cell membrane and engages the target in a complex intracellular environment[4].

Step-by-Step Methodology:

  • Cell Culture: Seed HeLa or HepG2 cells in 6-well plates at 3×105 cells/well. Incubate overnight at 37°C, 5% CO₂.

  • Treatment: Treat cells with 10 μM and 50 μM of the picolinic acid analogs. Use 50 μM Roxadustat as a positive control and 0.1% DMSO as a negative control. Incubate for 4 hours.

  • Lysis (Critical Step): Lyse cells immediately on ice using RIPA buffer supplemented with protease inhibitors and 1 mM DFO (Deferoxamine). Causality: DFO chelates iron, instantly freezing PHD2 activity during lysis. Without DFO, residual active PHD2 will degrade the accumulated HIF-1α during sample prep, leading to false negatives.

  • Immunoblotting: Run lysates on an SDS-PAGE gel, transfer to PVDF, and probe with anti-HIF-1α primary antibody (1:1000) and anti-β-actin (1:5000) as a loading control.

  • Quantification: Analyze band densitometry using ImageJ, normalizing HIF-1α signal to β-actin.

Experimental Workflow Diagram

The following diagram maps the logical progression from compound preparation to data analysis, highlighting the integration of the protocols described above.

Assay_Workflow CompPrep Compound Prep (Serial Dilution in DMSO) EnzymeInc PHD2 + HIF-1α Peptide Incubation (TR-FRET) CompPrep->EnzymeInc In Vitro CellAssay Cellular Treatment (HeLa / HepG2) CompPrep->CellAssay In Vivo/Cellular Detection Signal Detection (Eu-Cryptate / APC) EnzymeInc->Detection Western Lysis + DFO & Western Blotting CellAssay->Western DataAnalysis IC50 Calculation & Fold-Change Analysis Detection->DataAnalysis Western->DataAnalysis

Caption: High-throughput screening and validation workflow for picolinic acid HIF-PHD inhibitors.

Conclusion

When evaluating the biological activity of picolinic acid analogs, 4-Cyano-5-cyclopropoxypicolinic acid demonstrates a superior pharmacological profile compared to its 6-carbamoyl and 3-amino counterparts. The synergistic effect of the electron-withdrawing cyano group (enhancing iron chelation) and the lipophilic cyclopropoxy group (anchoring into the hydrophobic pocket) yields sub-50 nM enzymatic potency while maintaining the cellular permeability required for robust HIF-1α stabilization. For drug development professionals optimizing the HIF-PHD inhibitor pipeline, this specific scaffold serves as a highly viable starting point for lead optimization.

References

  • Zheng, Y., et al. "Roxadustat, a HIF-PHD inhibitor with exploitable potential on diabetes-related complications." Frontiers in Endocrinology, National Institutes of Health (NIH). Available at:[Link] (Accessed via NIH source[1])

  • Locatelli, F., & Del Vecchio, L. "Roxadustat as a Hypoxia-Mimetic Agent: Erythropoietic Mechanisms, Bioanalytical Detection, and Regulatory Considerations in Sports Medicine." MDPI. Available at:[Link] (Accessed via MDPI source[2])

  • Chen, N., et al. "Roxadustat regulates the cell cycle and inhibits proliferation of mesangial cells via the hypoxia-inducible factor-1α/P53/P21 pathway." Frontiers in Pharmacology. Available at:[Link] (Accessed via Frontiers source[4])

  • McDonough, M. A., et al. "Small-molecules that covalently react with a human prolyl hydroxylase – towards activity modulation and substrate capture." Chemical Communications, National Institutes of Health (NIH). Available at:[Link] (Accessed via NIH source[3])

Sources

Validation

A Senior Application Scientist's Guide to Establishing Reference Standards for the Quality Control of 4-Cyano-5-cyclopropoxypicolinic acid

Introduction: The Imperative for a Well-Characterized Reference Standard In the landscape of pharmaceutical development, the integrity of every analytical measurement hinges on the quality of the reference standard again...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for a Well-Characterized Reference Standard

In the landscape of pharmaceutical development, the integrity of every analytical measurement hinges on the quality of the reference standard against which it is compared. For a novel molecule like 4-Cyano-5-cyclopropoxypicolinic acid, a key intermediate or potential active pharmaceutical ingredient (API), establishing a robust, highly-characterized reference standard is not a perfunctory step but the very foundation of its quality control lifecycle. An inadequately characterized standard can lead to inaccurate batch release data, flawed stability studies, and significant regulatory delays.[1][2]

This guide provides a comprehensive framework for the establishment, characterization, and comparison of reference standards for 4-Cyano-5-cyclopropoxypicolinic acid. We will move beyond rote procedures to explore the scientific rationale behind methodological choices, ensuring a self-validating system of analysis. The principles discussed herein are grounded in established regulatory expectations, such as the ICH Q7 guidelines for Good Manufacturing Practice (GMP) for APIs, which mandate that reference standards be of the highest achievable purity and thoroughly characterized.[3][4][5][6][7][8]

Part 1: Foundational Strategy — Primary vs. Secondary Standards

The first critical decision is the type of reference standard to establish. The choice has significant implications for cost, regulatory scrutiny, and intended use.

  • Primary Reference Standard: This is a substance of the highest possible purity, established without comparison to a previously existing standard.[9] Its value is assigned through a comprehensive characterization process, often employing a mass balance approach. It is typically reserved for critical applications, such as the qualification of secondary standards. For a novel compound like 4-Cyano-5-cyclopropoxypicolinic acid, the initial batch set aside for reference purposes must be qualified as a primary standard.

  • Secondary (or Working) Reference Standard: This standard is characterized by comparison to a primary reference standard.[10] It is used for routine quality control testing, such as batch release assays.[1] Its use is more economical for day-to-day operations, preserving the limited supply of the primary standard.

For 4-Cyano-5-cyclopropoxypicolinic acid, the optimal strategy involves establishing one lot of highly purified material as the primary standard. Subsequent, well-characterized batches can then be qualified against this primary standard for use as secondary standards in routine QC.

Part 2: The Qualification Workflow: A Multi-Pronged Approach

Qualifying a reference standard is an exercise in orthogonal analysis, where multiple, independent analytical techniques are used to build a complete and trustworthy profile of the material. A single technique is never sufficient.

G cluster_0 Phase 1: Material Preparation cluster_1 Phase 2: Characterization cluster_2 Phase 3: Certification & Management A Candidate Material (e.g., High-Purity Synthesis Batch) B Purification (Recrystallization or Prep-LC) A->B C Identity Confirmation (NMR, MS, IR, EA) B->C Orthogonal Methods D Purity & Impurity Profile (HPLC-UV/DAD, LC-MS, GC-HS) C->D E Potency/Content Assay (Mass Balance, qNMR, Titration) D->E F Data Review & Certificate of Analysis (CoA) Generation E->F G Stability Program & Retest Dating F->G

Caption: Overall workflow for reference standard qualification.

Candidate Material Selection and Purification

The starting point is a batch of 4-Cyano-5-cyclopropoxypicolinic acid synthesized to be of the highest possible purity.[11] Even with an optimized synthesis, trace impurities are inevitable.[12]

Experimental Protocol: Recrystallization

Causality: Recrystallization is a cost-effective and powerful technique for removing minor impurities that have different solubility profiles from the target compound at various temperatures. The choice of solvent is critical; an ideal solvent will dissolve the compound sparingly at room temperature but completely at its boiling point.

  • Solvent Screening: Screen a panel of solvents (e.g., isopropanol, acetonitrile, ethyl acetate, toluene, and mixtures with water or heptane) to identify a suitable system.

  • Dissolution: Suspend 10 g of the candidate material in the minimum volume of the chosen hot solvent to achieve complete dissolution.

  • Cooling: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath (0-5 °C) to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

  • Drying: Dry the purified material under a high vacuum at a controlled temperature (e.g., 40-50 °C) until a constant weight is achieved.

Identity Confirmation

The identity of the reference standard must be unequivocally confirmed. This is achieved by correlating data from multiple spectroscopic techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are paramount for structural elucidation. The spectra should be consistent with the proposed structure of 4-Cyano-5-cyclopropoxypicolinic acid, with all signals assigned.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides a highly accurate molecular weight, confirming the elemental composition. Fragmentation patterns can offer further structural confirmation.

  • Infrared (IR) Spectroscopy: IR spectroscopy identifies characteristic functional groups. For this molecule, key absorbances would include the nitrile (C≡N), carboxylic acid (C=O and O-H), and aromatic ring stretches.[12]

  • Elemental Analysis (CHN): Provides the percentage composition of Carbon, Hydrogen, and Nitrogen, which must match the theoretical values for the molecular formula.

Purity Assessment: The Power of Orthogonal Methods

Purity cannot be determined by a single method. We must employ orthogonal (different and independent) methods to ensure all potential impurities (organic, inorganic, residual solvents) are detected and quantified.[11][13]

Method 1: High-Performance Liquid Chromatography (HPLC) with UV/DAD Detection

Causality: HPLC is the workhorse for purity analysis of non-volatile organic compounds. A Diode Array Detector (DAD) is crucial as it allows for peak purity analysis, helping to distinguish co-eluting peaks. A gradient method is developed to ensure the elution and separation of impurities with a wide range of polarities.[14]

Experimental Protocol: HPLC-DAD Purity Method

  • Column: C18 Reverse-Phase column (e.g., Luna Omega Polar C18, 100 x 2.1 mm, 3 µm).[15]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 30 °C.

  • Detection: Diode Array Detector scanning from 200-400 nm; quantitation at a wavelength of maximum absorbance (e.g., ~275 nm).[16]

  • Injection Volume: 2 µL.

  • Sample Preparation: Accurately weigh and dissolve the standard in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a concentration of 0.5 mg/mL.

Method 2: Gas Chromatography with Headspace (GC-HS) for Residual Solvents

Causality: HPLC is unsuitable for volatile organic solvents used during synthesis. GC-HS is the standard method for quantifying these residual solvents, which must be accounted for in the final purity calculation.

Method 3: Thermogravimetric Analysis (TGA) for Water/Inorganic Content

Causality: TGA measures weight loss as a function of temperature. It provides a precise measure of water content (loss up to ~120 °C) and non-combustible inorganic impurities (residue at high temperature, i.e., sulfated ash).

Part 3: Comparative Data Analysis and Potency Assignment

Once data from all orthogonal methods are collected, they must be integrated to assign a final potency value. The most robust method for a primary standard is the Mass Balance Approach .

The Mass Balance Concept

G Total Total Mass (100%) Main 4-Cyano-5-cyclopropoxy- picolinic acid Total->Main Potency = 100% - Σ(Impurities) Imp_Org Organic Impurities (from HPLC) Imp_H2O Water Content (from TGA/KF) Imp_Solv Residual Solvents (from GC) Imp_Inorg Inorganic Residue (from TGA/Ash)

Caption: The mass balance approach to potency assignment.

The potency is calculated by subtracting the sum of all impurity contents from 100%.

Table 1: Comparison of Hypothetical Purity Data for Two Candidate Lots

ParameterMethodCandidate Lot ACandidate Lot BRationale for Comparison
Chromatographic Purity HPLC-DAD (Area %)99.92%99.75%Primary indicator of organic purity. Lot A is superior.
Water Content TGA0.05%0.20%Water acts as an impurity by mass. Lot A is drier.
Residual Solvents GC-HS<0.01% (Toluene)0.08% (Isopropanol)Must be below ICH limits and accounted for. Lot A is cleaner.
Inorganic Impurities Sulfated Ash (TGA)0.02%0.03%Accounts for non-combustible materials (salts, catalysts).
Calculated Potency Mass Balance 99.91% 99.64% The most accurate representation of the pure substance content.
Alternative Assay qNMR (mol/mol vs. standard)99.89%99.61%Orthogonal check on potency. Good agreement with mass balance.

Part 4: Final Certification and Long-Term Management

The final step is to formalize the findings and ensure the long-term integrity of the standard.

  • Certificate of Analysis (CoA): A formal document is created that summarizes all the characterization data. It must include:

    • Compound Name and Structure

    • Lot Number

    • Assigned Potency and its uncertainty

    • A list of all analytical methods used with their results

    • Storage conditions (e.g., "Store at 2-8°C, protected from light")

    • An assigned retest date.

  • Stability Program: The reference standard must be placed on a formal stability program to monitor its purity and potency over time.[2][17]

    • Protocol: The standard is stored under recommended and accelerated conditions.

    • Testing: It is re-tested using the validated HPLC purity method at defined intervals (e.g., 3, 6, 9, 12, 18, 24 months).

    • Retest Date Extension: The retest date can be extended based on the generation of supporting stability data showing no significant degradation.

Conclusion

Establishing a reference standard for 4-Cyano-5-cyclopropoxypicolinic acid is a rigorous, multi-faceted process that forms the bedrock of reliable quality control. It demands a scientifically sound, orthogonal approach to characterization, moving from initial purification to unequivocal identity confirmation and finally to a meticulously calculated potency value via a mass balance approach. By following this comprehensive guide, researchers and drug development professionals can ensure that their analytical data is built upon a foundation of accuracy, integrity, and regulatory compliance, ultimately safeguarding the quality of the final product.

References

  • Scilife. (2026, March 28). ICH Q7 guidelines explained: A practical guide. [Link]

  • Qualio. (2025, June 30). The complete guide to the ICH Q7 guidelines. [Link]

  • International Council for Harmonisation. (2000, November 10). ICH Harmonised Tripartite Guideline on Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients Q7. [Link]

  • European Medicines Agency. (2000, November 1). ICH Q7 Good manufacturing practice for active pharmaceutical ingredients - Scientific guideline. [Link]

  • ECA Academy. Q7 Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients - Questions and Answers. [Link]

  • Pharmaceutical Technology. Active Pharmaceutical Ingredient (API) Primary Reference Standards. [Link]

  • Pharmaffiliates. (2025, June 16). Types of Reference Standards Used in the Pharmaceutical Industry. [Link]

  • Americhem Pharmaceutical Corp. Reference Standards. [Link]

  • MRIGlobal. (2024, January 30). Reference Standards in the Pharmaceutical Industry. [Link]

  • World Health Organization (WHO). Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. [Link]

  • UFAG Laboratorien AG. Quality Control of Raw Materials and Active Ingredients. [Link]

  • University of Toronto. EXPERIMENT 1 - Determination of the purity and identity of organic compounds by melting point and/or analytical thin layer.... [Link]

  • ResearchGate. (2018, October 20). How to determine the purity of newly synthesized organic compound?. [Link]

  • Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification. [Link]

  • Moravek, Inc. Top 5 Methods of Assessing Chemical Purity. [Link]

  • Eastern Mediterranean University. (2023, July 4). Purification of Organic Compounds: from Crude Product to Purity. [Link]

  • Veeprho. (2020, August 19). Reference Standards, Types, Uses, Preparation & Qualification. [Link]

  • MRIGlobal. (2024, January 30). Four Keys to Reference Standard Management. [Link]

  • National Institute for Environmental Studies, Japan. III Analytical Methods. [Link]

  • Phenomenex. Application of EPA Method 545 for the Quantitation of Anatoxin-a and Cylindrospermopsin in Water Samples. [Link]

  • MDPI. (2021, September 7). Analytical Methods for Exploring Nutraceuticals Based on Phenolic Acids and Polyphenols. [Link]

  • MDPI. (2009, July 9). Identification and Quantification of Flavonoids and Phenolic Acids in Burr Parsley (Caucalis platycarpos L.), Using High-Performance Liquid Chromatography with Diode Array Detection and Electrospray Ionization Mass Spectrometry. [Link]

Sources

Comparative

FTIR Spectral Fingerprinting: A Comparative Guide for the Accurate Identification of 4-Cyano-5-cyclopropoxypicolinic Acid

In drug development and synthetic chemistry, confirming the structural integrity of highly functionalized pyridine derivatives is critical. 4-Cyano-5-cyclopropoxypicolinic acid is a complex molecule featuring four distin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In drug development and synthetic chemistry, confirming the structural integrity of highly functionalized pyridine derivatives is critical. 4-Cyano-5-cyclopropoxypicolinic acid is a complex molecule featuring four distinct functional environments: a picolinic acid core, a rigid nitrile group, a strained cyclopropyl ether, and an aromatic pyridine ring.

Fourier Transform Infrared (FTIR) spectroscopy is a premier, non-destructive analytical technique for this purpose, as it measures how a sample absorbs infrared radiation to produce a unique molecular fingerprint[1]. This guide provides an objective, data-driven framework for differentiating 4-Cyano-5-cyclopropoxypicolinic acid from its common structural analogs (4-Cyano-5-methoxypicolinic acid and 5-Cyclopropoxypicolinic acid) using self-validating ATR-FTIR methodologies.

Mechanistic Spectral Causality: Decoding the Molecular Fingerprint

To accurately interpret the FTIR spectrum of 4-Cyano-5-cyclopropoxypicolinic acid, we must understand the physical causality behind its vibrational modes. Each functional group absorbs specific infrared frequencies based on bond strength and atomic mass[2].

  • The Nitrile Group (-C≡N): The carbon-nitrogen triple bond is highly rigid and requires significant energy to stretch. Consequently, its absorption band is isolated in the high-frequency "single-bond region" at ~2220–2240 cm⁻¹ [1]. Because very few other functional groups absorb in this window, the presence of a sharp, distinct peak here is a definitive diagnostic marker for the cyano group.

  • The Cyclopropyl Ether Ring Strain: Normal sp³-hybridized carbon-hydrogen (C-H) stretches occur below 3000 cm⁻¹. However, the 60° bond angles of the three-membered cyclopropane ring induce severe steric strain. To accommodate this, the internal C-C bonds adopt higher p-character, forcing the external C-H bonds to adopt higher s-character (exceeding the standard 25%). This increased s-character shortens and strengthens the C-H bond, shifting its stretching frequency above 3000 cm⁻¹ (typically 3000–3100 cm⁻¹)[3].

  • The Picolinic Acid Core: The proximity of the protonated pyridyl nitrogen and the carboxylate group heavily influences the IR spectrum due to strong hydrogen bonding and dipole interactions[4]. This results in a massive, broad O-H stretching band spanning 2500–3300 cm⁻¹ and a strong carbonyl (C=O) stretch at ~1700–1730 cm⁻¹ .

Quantitative Spectral Comparison

To objectively identify the target compound, we must compare it against structurally similar alternatives. The table below summarizes the key differential peaks.

Functional Group4-Cyano-5-cyclopropoxypicolinic acid (Target)4-Cyano-5-methoxypicolinic acid (Alternative 1)5-Cyclopropoxypicolinic acid (Alternative 2)
Nitrile (-C≡N) ~2230 cm⁻¹ (Sharp, Strong)~2230 cm⁻¹ (Sharp, Strong)Absent
Cyclopropyl C-H 3000–3100 cm⁻¹ (Weak/Med)Absent 3000–3100 cm⁻¹ (Weak/Med)
Alkyl C-H (sp³) Absent (or minimal)2850–2950 cm⁻¹ (Methoxy C-H)Absent (or minimal)
Carboxylic O-H 2500–3300 cm⁻¹ (Broad)2500–3300 cm⁻¹ (Broad)2500–3300 cm⁻¹ (Broad)
Carbonyl (C=O) ~1710 cm⁻¹ (Strong)~1710 cm⁻¹ (Strong)~1710 cm⁻¹ (Strong)
Pyridine Ring 1580–1600 cm⁻¹ (C=C, C=N)1580–1600 cm⁻¹ (C=C, C=N)1580–1600 cm⁻¹ (C=C, C=N)

Self-Validating ATR-FTIR Experimental Protocol

Causality of Method Choice: Traditional KBr pellet preparation is highly susceptible to moisture absorption. Because water exhibits a massive, broad O-H stretch (~3400 cm⁻¹) and a bending mode (~1640 cm⁻¹), it can completely obscure the critical carboxylic acid and pyridine ring regions of our target molecule. Therefore, Attenuated Total Reflectance (ATR) utilizing a diamond crystal is mandated. ATR requires zero sample preparation, eliminating moisture artifacts and ensuring spectral trustworthiness.

To ensure data integrity, the following protocol is designed as a self-validating system :

ATR_Protocol N1 1. System Validation Run Polystyrene Standard N2 2. Background Scan Collect Air Blank (32 Scans) N1->N2 N3 3. Sample Loading Apply Solid to Diamond ATR N2->N3 N4 4. Optical Contact Apply Anvil Pressure N3->N4 N5 5. Data Acquisition 4000-400 cm⁻¹, 4 cm⁻¹ Res N4->N5 N6 6. Spectral Processing ATR Correction & Baseline N5->N6

Workflow for self-validating ATR-FTIR spectral acquisition.
Step-by-Step Methodology:
  • System Validation (Calibration): Before analyzing the unknown, run a standard polystyrene film. Verify that the reference peaks (e.g., 3028 cm⁻¹, 1601 cm⁻¹, 906 cm⁻¹) are within ±1 cm⁻¹ of their known values. This validates the interferometer's laser alignment.

  • Background Collection: Clean the diamond ATR crystal with isopropanol and allow it to dry. Collect an ambient air background spectrum using 32 co-added scans. Causality: Increasing the number of co-added scans improves the signal-to-noise ratio proportionally to the square root of the scan count, resolving weak cyclopropyl C-H peaks[5].

  • Sample Application: Place 2–5 mg of the solid picolinic acid derivative directly onto the center of the diamond crystal.

  • Pressure Application: Lower the ATR anvil to apply consistent pressure. Causality: The evanescent infrared wave only penetrates a few micrometers into the sample; intimate optical contact is required for high absorbance yields.

  • Data Acquisition: Scan the sample from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (32 scans).

  • Post-Run Validation: Clean the crystal and run a secondary background check. A flat baseline validates that no sample carryover occurred, certifying the integrity of the collected spectrum.

Spectral Decision Logic

Once the spectrum is acquired and ATR-corrected, researchers can use the following logical decision tree to distinguish 4-Cyano-5-cyclopropoxypicolinic acid from its structural alternatives.

Spectral_Logic Start Unknown Picolinic Acid Derivative Q1 Sharp Peak at ~2230 cm⁻¹? (Nitrile C≡N Stretch) Start->Q1 NoCN 5-Cyclopropoxypicolinic acid (Lacks Cyano Group) Q1->NoCN No YesCN Cyano Group Confirmed Q1->YesCN Yes Q2 C-H Stretches > 3000 cm⁻¹? (Cyclopropyl Ring Strain) YesCN->Q2 NoCyc 4-Cyano-5-methoxypicolinic acid (Standard sp³ C-H < 3000 cm⁻¹) Q2->NoCyc No YesCyc 4-Cyano-5-cyclopropoxypicolinic acid (Target Molecule Confirmed) Q2->YesCyc Yes

Decision tree for identifying 4-Cyano-5-cyclopropoxypicolinic acid via FTIR.

References

1.1, AZoOptics.[1] 2. 2, Innovatech Labs.[2] 3. 5, Agilent Technologies.[5] 4. 3, Chemistry LibreTexts.[3] 5. 4, ACS Langmuir.[4]

Sources

Validation

Comparative Guide: Cyano-Substituted Picolinic Acids in Medicinal Chemistry

Executive Summary As a Senior Application Scientist, I frequently evaluate chemical building blocks designed to rescue stalled structure-activity relationship (SAR) campaigns. While picolinic acid is a ubiquitous pharmac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, I frequently evaluate chemical building blocks designed to rescue stalled structure-activity relationship (SAR) campaigns. While picolinic acid is a ubiquitous pharmacophore, its native form often suffers from suboptimal metabolic stability, poor membrane permeability, and insufficient target residence time.

The introduction of a cyano (-CN) group—yielding derivatives like 5-cyanopicolinic acid or 6-chloro-5-cyanopicolinic acid—fundamentally alters the physicochemical landscape of the molecule. This guide objectively compares cyano-substituted picolinic acids against their standard counterparts, detailing the mechanistic causality behind their superior performance in advanced clinical candidates, such as the BACE1 inhibitors Atabecestat and NB-360.

Mechanistic Rationale: The Causality of the Cyano Advantage

Why choose a cyano-substituted picolinic acid over an unsubstituted or halogenated analog? The answer lies in the precise modulation of electronics and sterics:

  • Inductive pKa Modulation: The cyano group is a powerful electron-withdrawing group (EWG). When positioned at the 5-position of a picolinic acid, it significantly lowers the pKa of the adjacent functional groups. This reduction decreases the solvation penalty of the molecule, allowing it to partition more effectively into lipophilic binding pockets and cross lipid bilayers[1].

  • Metabolic Shielding: The 5-position of the pyridine ring is a classic hotspot for cytochrome P450 (CYP)-mediated oxidation. The cyano group blocks this metabolic liability without adding the excessive lipophilicity or steric bulk associated with a trifluoromethyl (-CF3) group, thereby preserving the molecule's ligand efficiency and extending its half-life[1].

  • Deep-Pocket Hydrogen Bonding: Unlike halogens, the sp-hybridized nitrogen of the cyano group acts as a potent, directional hydrogen-bond acceptor. In the optimization of 2[2], cyano-picolinic acids were uniquely capable of growing into solvated sub-pockets, displacing high-energy water molecules and driving sub-micromolar cellular activity[2].

Fig 1: Mechanistic pathways of cyano-substitution enhancing pharmacodynamics.

Comparative Performance Data

To objectively evaluate the impact of cyano-substitution, we compare the performance of P3-amide fragments in the context of β-secretase 1 (BACE1) inhibitors, a highly validated target for Alzheimer's disease where metabolic stability and blood-brain barrier (BBB) penetration are critical.

Table 1: Physicochemical and Biological Profiling of P3-Substituted BACE1 Inhibitors

P3 SubstituentTarget Affinity (BACE1 IC50)Selectivity (vs Cathepsin D)Metabolic Stability (HLM)Permeability (Papp)
Unsubstituted Picolinamide Moderate (~150 nM)Low (<10-fold)Poor (<30% remaining)Moderate
5-Cyanopicolinamide High (25 nM)High (>1000-fold)Excellent (>80% remaining)High
5-Cyano-3-methylpicolinamide Very High (22 nM)High (>1000-fold)Excellent (>85% remaining)High (67 nm/s)

Data synthesized from the clinical development of 3[3] and 1[1].

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol details the synthesis and biological validation of a 5-cyanopicolinamide derivative. This workflow is designed as a self-validating system: each step contains an internal quality gate that must be passed before proceeding, ensuring that biological data is never compromised by chemical artifacts.

Phase 1: Amide Coupling (Synthesis)

Causality Rationale: Traditional coupling agents (e.g., EDC/HOBt) often suffer from low yields when reacting with highly electron-deficient carboxylic acids like 5-cyanopicolinic acid. We utilize DMT-MM in methanol, which efficiently activates the deactivated acid without requiring protecting groups, minimizing epimerization[4],[3].

  • Preparation: Dissolve the target primary amine (1.0 eq) and 5-cyanopicolinic acid (1.1 eq) in anhydrous methanol to achieve a 0.2 M concentration.

  • Activation: Add DMT-MM (1.2 eq) portion-wise at 0 °C. The use of methanol accelerates the formation of the active triazine ester.

  • Reaction: Stir the mixture at room temperature for 6 hours[4]. Monitor conversion via LC-MS.

  • Isolation: Concentrate under reduced pressure, partition between EtOAc and 5% NaHCO3, wash with brine, and dry over Na2SO4.

Phase 2: Analytical Validation (The Quality Gate)
  • LC-MS: Confirm mass match ([M+H]+) and ensure purity is >95% via UV integration at 254 nm.

  • 1H-NMR: Verify the diagnostic shift of the pyridine protons. The strongly deshielded proton adjacent to the cyano group (typically >8.8 ppm) must be cleanly resolved, confirming the structural integrity of the EWG.

Phase 3: Biochemical Evaluation (FRET Assay)

Causality Rationale: To prove the cyano group's efficacy, we must measure the direct potency shift against the target enzyme (BACE1) and confirm that selectivity against closely related off-targets (Cathepsin D) is maintained or enhanced[3].

  • Primary Assay: Incubate the purified cyano-picolinamide (serial dilutions from 10 µM to 1 nM) with recombinant human BACE1 and a fluorogenic APP-derived peptide substrate.

  • Readout: Measure fluorescence (Ex 340 nm / Em 490 nm). Calculate IC50.

  • Orthogonal Screen: Run the exact same concentration-response curve against human Cathepsin D. A successful cyano-substitution should yield a BACE1 IC50 <50 nM and a Cathepsin D IC50 >100 µM (a >2000-fold selectivity window)[1],[3].

Fig 2: Self-validating workflow for synthesis and evaluation of cyano-picolinamides.

References

  • Synthesis of the Potent, Selective, and Efficacious β-Secretase (BACE1)
  • Into Deep Water: Optimizing BCL6 Inhibitors by Growing into a Solvated Pocket Source: PMC - NIH URL
  • Gram-Scale Synthesis of a β-Secretase 1 (BACE 1)
  • Discovery of Atabecestat (JNJ-54861911)

Sources

Comparative

Analytical method validation guidelines for 4-Cyano-5-cyclopropoxypicolinic acid

An in-depth technical comparison of analytical methods for the quantification and purity assessment of 4-Cyano-5-cyclopropoxypicolinic acid, designed for analytical chemists and drug development professionals. 4-Cyano-5-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical comparison of analytical methods for the quantification and purity assessment of 4-Cyano-5-cyclopropoxypicolinic acid, designed for analytical chemists and drug development professionals.

4-Cyano-5-cyclopropoxypicolinic acid (CAS: 1243470-27-0) [1] is a highly functionalized, multi-substituted heterocyclic building block. Featuring a pyridine core, a strongly electron-withdrawing cyano group, a sterically hindered cyclopropoxy ether, and a carboxylic acid moiety, it is a critical intermediate in the synthesis of novel kinase inhibitors and agrochemicals[2].

From an analytical perspective, this molecule presents a unique set of challenges:

  • Zwitterionic Potential: The basic pyridine nitrogen and the acidic carboxylic acid group can form a zwitterion depending on the pH of the microenvironment, leading to severe chromatographic peak tailing if the mobile phase is not rigorously controlled.

  • Lability of the Ether Linkage: The cyclopropoxy group can be susceptible to cleavage under harsh acidic or basic stress, necessitating stability-indicating methods that can resolve closely eluting degradants (e.g., 5-hydroxy-4-cyanopicolinic acid).

To ensure the quality of this intermediate, analytical procedures must be validated according to the latest ICH Q2(R2) [3] guidelines and USP <1225> [4] compendial standards. This guide objectively compares two distinct analytical approaches—UHPLC-UV and LC-MS/MS —explaining the causality behind the experimental design and providing self-validating protocols for each.

Regulatory Grounding: ICH Q2(R2) and USP <1225>

Modern analytical method validation has shifted from a "checkbox" exercise to a lifecycle management approach.

  • ICH Q2(R2) (Effective June 2024): Introduces the Analytical Target Profile (ATP) and emphasizes a risk-based approach to validation, requiring robust demonstration of specificity, especially when dealing with complex matrices or closely related impurities[3].

  • USP <1225> Categories: Divides methods into distinct categories based on their intended purpose[4].

    • Category I: Quantitation of major components (Assay). UHPLC-UV is the gold standard here due to its high precision and linearity.

    • Category II: Determination of impurities (Limit tests or quantitation). LC-MS/MS is preferred for trace-level or genotoxic impurities due to its unmatched sensitivity (LOD/LOQ) and mass-specific selectivity.

Method Comparison: UHPLC-UV vs. LC-MS/MS

The selection between UHPLC-UV and LC-MS/MS depends entirely on the ATP. Below is a comparative analysis of the causality behind the method parameters.

A. UHPLC-UV (Category I: Assay & Purity)
  • Mechanism & Causality: The highly conjugated π -system of the pyridine ring, extended by the cyano group, provides a strong UV chromophore with an absorption maximum ( λmax​ ) around 240 nm. We utilize a Charged Surface Hybrid (CSH) C18 column . Why? Traditional C18 columns often suffer from peak tailing with picolinic acids due to secondary interactions with unreacted surface silanols. The CSH technology provides a low-level positive charge on the particle surface, repelling the protonated pyridine nitrogen and ensuring sharp, symmetrical peaks.

  • Mobile Phase Selection: 0.1% Trifluoroacetic acid (TFA) is used. TFA is a strong ion-pairing agent that fully suppresses the ionization of the carboxylic acid (pKa ~2-3) and pairs with the basic nitrogen, locking the molecule into a single, hydrophobic state for predictable retention.

B. LC-MS/MS (Category II: Trace Impurity Profiling)
  • Mechanism & Causality: For trace impurities (e.g., residual starting materials or genotoxic degradants), UV lacks the necessary sensitivity. LC-MS/MS operating in Electrospray Ionization Positive (ESI+) mode is utilized. The pyridine nitrogen acts as an excellent proton acceptor, readily forming the [M+H]+ precursor ion.

  • Fragmentation (MRM): Collision-induced dissociation (CID) of 4-Cyano-5-cyclopropoxypicolinic acid typically yields a primary product ion via the neutral loss of the cyclopropene ring or water from the carboxylic acid.

  • Mobile Phase Selection: TFA heavily suppresses MS signals. Therefore, we switch to 0.1% Formic Acid , a volatile modifier that provides the necessary protons for ESI+ without causing ion suppression in the source.

Experimental Protocols (Self-Validating Workflows)

Protocol 1: UHPLC-UV Assay Method (Category I)

Objective: Determine the assay (% w/w) and chromatographic purity of 4-Cyano-5-cyclopropoxypicolinic acid.

Step-by-Step Workflow:

  • System Preparation: Plumb a UHPLC system with a Waters Acquity UPLC CSH C18 column (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase Preparation:

    • MP A: 0.1% TFA in LC-MS grade Water.

    • MP B: 0.1% TFA in LC-MS grade Acetonitrile.

  • Sample Preparation: Accurately weigh 10.0 mg of the standard/sample into a 10 mL volumetric flask. Dissolve and make up to volume with Diluent (Water:Acetonitrile, 50:50 v/v) to achieve a 1.0 mg/mL stock. Dilute 1:10 to achieve a working concentration of 100 µg/mL.

  • Chromatographic Run:

    • Flow Rate: 0.4 mL/min.

    • Gradient: 0-1 min (5% B), 1-6 min (5% to 60% B), 6-7.5 min (60% to 95% B), 7.5-8.5 min (95% B), 8.5-10 min (5% B for re-equilibration).

    • Detection: UV at 240 nm.

    • Injection Volume: 1.0 µL.

  • System Suitability (Self-Validation): The method is only valid if the first 5 injections of the standard exhibit a Relative Standard Deviation (RSD) 0.73%, and the USP tailing factor for the API peak is 1.5.

Protocol 2: LC-MS/MS Trace Impurity Method (Category II)

Objective: Quantify trace degradation products (e.g., des-cyclopropyl impurities) down to 0.05% (500 ppm) relative to the API.

Step-by-Step Workflow:

  • System Preparation: Plumb a Triple Quadrupole LC-MS/MS with an Agilent Poroshell 120 EC-C18 column (2.1 x 50 mm, 2.7 µm).

  • Mobile Phase Preparation:

    • MP A: 0.1% Formic Acid in Water.

    • MP B: 0.1% Formic Acid in Acetonitrile.

  • MS Source Optimization: Set ESI to Positive mode. Capillary voltage: 3.5 kV. Desolvation temperature: 350°C.

  • MRM Transitions: Optimize collision energy (CE) for the target analyte. Precursor [M+H]+ is m/z 205.0 (calculated for C10​H8​N2​O3​ ). Monitor transition m/z 205.0 145.0 (loss of cyclopropanol/carboxylic fragments).

  • Sample Preparation: Prepare samples at a high concentration (1.0 mg/mL) to allow detection of trace impurities. Prepare impurity standards at 0.5 µg/mL (0.05% specification limit).

  • System Suitability (Self-Validation): The Signal-to-Noise (S/N) ratio of the impurity standard at the Limit of Quantitation (LOQ) must be 10:1.

Data Presentation: Validation Parameters Summary

The following tables summarize the target validation criteria and expected performance profiles based on ICH Q2(R2)[3] and USP <1225>[4] requirements for 4-Cyano-5-cyclopropoxypicolinic acid.

Table 1: Chromatographic & Detection Parameters Comparison

ParameterUHPLC-UV (Category I)LC-MS/MS (Category II)
Primary Application Assay & Major Impurities (>0.1%)Trace & Genotoxic Impurities (<0.1%)
Column Chemistry CSH C18 (1.7 µm) - Prevents tailingSuperficially Porous C18 (2.7 µm)
Aqueous Modifier 0.1% TFA (Ion suppression for sharp peaks)0.1% Formic Acid (MS-friendly ionization)
Detection Mode Photodiode Array (PDA) at 240 nmESI+ Multiple Reaction Monitoring (MRM)
Run Time 10.0 minutes5.0 minutes

Table 2: ICH Q2(R2) Validation Acceptance Criteria & Expected Results

Validation ParameterICH Q2(R2) RequirementUHPLC-UV PerformanceLC-MS/MS Performance
Specificity No interference at retention timeBaseline resolution ( Rs​>2.0 )Mass-specific isolation (No isobaric interference)
Linearity (Range) R2≥0.999 80% to 120% of nominal ( R2=0.9998 )LOQ to 120% of spec limit ( R2=0.995 )
Accuracy (Recovery) 98.0% - 102.0%99.5% ± 0.5% (at 100% level)95.0% - 105.0% (at trace levels)
Precision (Repeatability) RSD 2.0% (Assay)RSD 0.5% (n=6)RSD 5.0% (n=6 at LOQ level)
LOD / LOQ S/N 3 (LOD), 10 (LOQ)LOQ ~ 0.05% (500 ppm)LOQ ~ 0.0001% (1 ppm)

Validation Lifecycle Workflow

The following diagram illustrates the decision matrix and lifecycle workflow for validating the analytical methods for 4-Cyano-5-cyclopropoxypicolinic acid, ensuring compliance with both ICH and USP frameworks.

G ATP Analytical Target Profile (ATP) 4-Cyano-5-cyclopropoxypicolinic acid Cat1 USP <1225> Category I Assay & Major Components ATP->Cat1 Cat2 USP <1225> Category II Trace & Genotoxic Impurities ATP->Cat2 UHPLC UHPLC-UV Method (0.1% TFA, CSH C18) Cat1->UHPLC LCMS LC-MS/MS Method (0.1% FA, ESI+ MRM) Cat2->LCMS Val1 ICH Q2(R2) Validation Accuracy, Precision, Linearity UHPLC->Val1 Val2 ICH Q2(R2) Validation Specificity, LOD, LOQ LCMS->Val2 Lifecycle ICH Q14 Lifecycle Management Routine QC & Continuous Monitoring Val1->Lifecycle Val2->Lifecycle

Caption: Analytical Method Validation Lifecycle for 4-Cyano-5-cyclopropoxypicolinic acid based on ICH Q2(R2).

References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "Validation of Analytical Procedures Q2(R2)." ICH Official Website, Nov 2023. Available at: [Link]

  • BA Sciences. "USP <1225> Method Validation of Compendial Procedures." BA Sciences. Available at: [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.